(S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one

Core Science & Biosynthesis

An In-depth Technical Guide to (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Disclaimer: Specific experimental data for (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one is not extensively available in public literature. This guide provides a comprehensive overview based on established principles of organic chemistry, documented synthesis of related substituted tetrahydropyrans, and general chemical properties of analogous structures.

Introduction: The Significance of Chiral Tetrahydropyran Scaffolds

The tetrahydropyran (THP) ring is a privileged scaffold in medicinal chemistry, appearing in a wide array of natural products and pharmaceutical agents.[1][2] Its conformational rigidity and the presence of an oxygen atom, which can act as a hydrogen bond acceptor, make it a valuable isostere for carbocyclic rings, often improving pharmacokinetic profiles of drug candidates. Chirality plays a pivotal role in the efficacy and safety of pharmaceuticals, as different enantiomers of a drug can exhibit vastly different biological activities.[3][4][5] (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one, a chiral ketone, represents a valuable building block for the synthesis of more complex molecules with potential therapeutic applications. The precise stereochemistry at the C3 position offers a handle for creating specific three-dimensional structures that can interact selectively with biological targets.

Physicochemical and Spectroscopic Properties (Predicted)

While specific experimental data for (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one is scarce, its properties can be predicted based on its structure and the known characteristics of similar compounds.

Predicted Physicochemical Properties

Property	Predicted Value/Range	Justification
Molecular Formula	C7H12O2	Based on structural formula
Molecular Weight	128.17 g/mol	Calculated from the molecular formula
Boiling Point	~180-200 °C	Expected to be higher than tetrahydropyran (88 °C) due to the polar acetyl group.
Solubility	Soluble in common organic solvents (e.g., dichloromethane, ethyl acetate, methanol). Limited solubility in water.	The acetyl group increases polarity, but the overall molecule remains largely nonpolar.
Appearance	Colorless to pale yellow liquid	Typical for small ketones and ethers.

Predicted Spectroscopic Data

The proton NMR spectrum is expected to be complex due to the chirality and the resulting diastereotopic protons on the tetrahydropyran ring.

• ~3.0-4.0 ppm: Multiplets corresponding to the protons on the carbons adjacent to the ring oxygen (C2-H and C6-H).

• ~2.5-2.8 ppm: A multiplet for the proton at the chiral center (C3-H), likely coupled to the adjacent methylene protons and the acetyl methyl protons.

• ~2.1-2.3 ppm: A singlet for the methyl protons of the acetyl group (CH3CO-).

• ~1.5-2.0 ppm: A series of complex multiplets for the remaining methylene protons on the tetrahydropyran ring (C4-H2 and C5-H2).

The carbon NMR spectrum will provide key information about the carbon framework.

• ~208-212 ppm: A signal for the carbonyl carbon of the ketone.

• ~65-75 ppm: Signals for the carbons flanking the ring oxygen (C2 and C6).

• ~45-55 ppm: A signal for the chiral carbon bearing the acetyl group (C3).

• ~20-35 ppm: Signals for the remaining methylene carbons of the ring (C4 and C5) and the acetyl methyl carbon.

The IR spectrum will show characteristic absorptions for the functional groups present.

• ~1715 cm-1: A strong, sharp absorption corresponding to the C=O stretching vibration of the ketone.[6][7]

• ~1050-1150 cm-1: A strong absorption due to the C-O-C stretching of the ether linkage in the tetrahydropyran ring.[8]

• ~2850-2960 cm-1: C-H stretching vibrations for the sp3 hybridized carbons.

Electron ionization mass spectrometry (EI-MS) would likely show a molecular ion peak (M+) at m/z = 128. The fragmentation pattern would be complex, with characteristic losses of the acetyl group (CH3CO, 43 Da) and fragments arising from the cleavage of the tetrahydropyran ring.[9]

Stereoselective Synthesis Strategies

The key challenge in synthesizing (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one is the stereoselective installation of the acetyl group at the C3 position. Several modern synthetic methodologies can be employed to achieve this.

Asymmetric Intramolecular Oxa-Michael Addition

One of the most powerful methods for the enantioselective synthesis of substituted tetrahydropyrans is the intramolecular oxa-Michael addition.[1] This strategy involves the cyclization of a δ-hydroxy-α,β-unsaturated ketone precursor.

Conceptual Workflow:

Caption: Asymmetric Intramolecular Oxa-Michael Addition Workflow.

Detailed Protocol (Hypothetical):

• Synthesis of the Precursor: The δ-hydroxy-α,β-unsaturated ketone precursor can be synthesized from commercially available starting materials. For example, an aldol condensation between a protected 4-hydroxybutanal and acetone, followed by deprotection, would yield the desired precursor.

• Asymmetric Cyclization: The precursor is then subjected to an asymmetric intramolecular oxa-Michael addition. The choice of chiral catalyst is crucial for achieving high enantioselectivity. Chiral primary-secondary diamines or chiral phase-transfer catalysts have been shown to be effective in similar transformations.[10]

  • Catalyst System: A potential catalyst system could be a cinchona alkaloid-derived primary amine or a chiral phosphoric acid.[11]

  • Reaction Conditions: The reaction is typically carried out in a non-polar solvent, such as toluene or dichloromethane, at low temperatures to enhance stereocontrol.

• Purification: The final product is purified by column chromatography on silica gel.

Causality in Experimental Choices: The use of a chiral catalyst creates a chiral environment around the substrate, favoring the formation of one enantiomer over the other. Low temperatures are employed to increase the energy difference between the diastereomeric transition states, leading to higher enantiomeric excess.

Prins Cyclization

The Prins cyclization is another powerful tool for the stereoselective synthesis of tetrahydropyrans.[2][12] This reaction involves the acid-catalyzed condensation of an aldehyde or ketone with a homoallylic alcohol.

Conceptual Workflow:

Caption: Stereoselective Prins Cyclization Workflow.

Detailed Protocol (Hypothetical):

• Synthesis of the Chiral Homoallylic Alcohol: The enantiomerically pure homoallylic alcohol can be prepared through various methods, such as the asymmetric allylation of an appropriate aldehyde.

• Prins Cyclization: The chiral homoallylic alcohol is reacted with an acetaldehyde equivalent in the presence of a Lewis acid catalyst (e.g., InCl3, Sc(OTf)3). The Lewis acid activates the aldehyde, facilitating the formation of an oxocarbenium ion intermediate which then undergoes cyclization. The stereochemistry of the starting alcohol directs the stereochemical outcome of the cyclization.

• Work-up and Purification: The reaction is quenched with a basic solution, and the product is extracted and purified by column chromatography.

Causality in Experimental Choices: The stereocenter in the homoallylic alcohol controls the facial selectivity of the cyclization of the oxocarbenium ion, leading to the formation of a specific diastereomer. The choice of Lewis acid can influence the reaction rate and selectivity.

Potential Applications in Drug Discovery and Development

The (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one scaffold is a versatile building block for the synthesis of more complex molecules with potential biological activity.

• Introduction of Pharmacophores: The ketone functionality can be readily transformed into other functional groups. For example, reduction can yield a secondary alcohol, which can be further functionalized. The acetyl group can also participate in aldol or other carbon-carbon bond-forming reactions to build more complex side chains.

• Analogs of Bioactive Molecules: The chiral tetrahydropyran core can be incorporated into analogs of known bioactive natural products or synthetic drugs to explore structure-activity relationships (SAR).[1]

• Fragment-Based Drug Discovery: As a small, chiral molecule, it could serve as a fragment in fragment-based drug discovery campaigns to identify novel binding motifs for therapeutic targets.

Conclusion

While specific experimental data for (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one is limited, this technical guide provides a solid foundation for its synthesis, characterization, and potential applications based on established chemical principles. The stereoselective synthesis of this chiral building block, likely achievable through asymmetric intramolecular oxa-Michael addition or Prins cyclization, opens avenues for the development of novel and potent therapeutic agents. Further research is warranted to fully elucidate the chemical properties and biological potential of this intriguing molecule.

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A Spectroscopic Guide to (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one: Structure Elucidation and Data Interpretation

This in-depth technical guide provides a comprehensive analysis of the spectroscopic data for (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one, a chiral ketone with applications in organic synthesis and drug discovery. The tetrahydropyran (THP) moiety is a prevalent structural motif in numerous natural products and pharmaceutical agents, making the characterization of its derivatives a critical aspect of modern chemical research.[1] This guide is intended for researchers, scientists, and drug development professionals, offering a detailed examination of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data expected for this compound.

Molecular Structure and Stereochemistry

(S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one possesses a stereogenic center at the C3 position of the tetrahydropyran ring. The 'S' configuration at this carbon dictates the specific three-dimensional arrangement of the acetyl group relative to the heterocyclic ring, which can influence its biological activity and spectroscopic properties.

Caption: 2D and 3D representations of (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one.

Synthesis of the Racemic Compound

The synthesis of the racemic form, 1-(tetrahydro-2H-pyran-3-yl)ethanone, typically involves the oxidation of the corresponding secondary alcohol, (tetrahydro-2H-pyran-3-yl)methanol, or the reaction of an organometallic reagent with a suitable derivative of tetrahydropyran-3-carboxylic acid. A common synthetic route is the oxidation of 1-(tetrahydro-2H-pyran-3-yl)ethanol using an oxidizing agent like pyridinium chlorochromate (PCC) or a Swern oxidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. For (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one, both ¹H and ¹³C NMR will provide key information about the connectivity and chemical environment of the atoms.

¹H NMR Spectroscopy

The proton NMR spectrum will exhibit characteristic signals for the protons of the tetrahydropyran ring and the acetyl group. The chemical shifts and coupling patterns are influenced by the electronegativity of the adjacent oxygen atom and the conformational flexibility of the six-membered ring.

Predicted ¹H NMR Data (in CDCl₃, 400 MHz):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~3.80-4.00	m	1H	H-2 (axial)
~3.40-3.55	m	1H	H-2 (equatorial)
~3.60-3.75	m	1H	H-6 (axial)
~3.20-3.35	m	1H	H-6 (equatorial)
~2.80-2.95	m	1H	H-3
~1.80-2.00	m	2H	H-4, H-5
~1.50-1.70	m	2H	H-4, H-5
2.15	s	3H	-COCH₃

Interpretation:

• The protons on the carbon adjacent to the ring oxygen (C2 and C6) are expected to be the most deshielded of the ring protons, appearing in the 3.2-4.0 ppm region.

• The methine proton at the stereocenter (C3) will be coupled to the adjacent methylene protons at C2 and C4, resulting in a complex multiplet.

• The protons of the acetyl group will appear as a sharp singlet around 2.15 ppm, a characteristic region for methyl ketones.

¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum will show seven distinct signals, corresponding to the seven carbon atoms in the molecule.

Predicted ¹³C NMR Data (in CDCl₃, 100 MHz):

Chemical Shift (δ, ppm)	Assignment
~209.0	C=O
~68.0	C-2
~67.5	C-6
~50.0	C-3
~29.0	-COCH₃
~25.0	C-4
~23.0	C-5

Interpretation:

• The carbonyl carbon of the ketone is the most deshielded, appearing at a characteristic chemical shift of around 209 ppm.

• The carbons bonded to the ring oxygen (C2 and C6) will be in the range of 67-68 ppm.

• The carbon of the stereocenter (C3) is expected around 50 ppm.

• The methyl carbon of the acetyl group will be the most shielded, appearing at approximately 29 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one will be dominated by the absorptions of the ketone and the C-O bond of the ether.

Predicted IR Data:

Wavenumber (cm⁻¹)	Intensity	Assignment
~2950-2850	Strong	C-H stretching (aliphatic)
~1715	Strong	C=O stretching (ketone)
~1100	Strong	C-O-C stretching (ether)

Interpretation:

• A strong, sharp absorption band around 1715 cm⁻¹ is the most prominent feature and is characteristic of a saturated ketone.

• The strong band around 1100 cm⁻¹ is indicative of the C-O-C stretching of the tetrahydropyran ring.

• The bands in the 2850-2950 cm⁻¹ region correspond to the C-H stretching vibrations of the aliphatic protons.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one, electron ionization (EI) would likely lead to fragmentation of the tetrahydropyran ring.

Predicted Mass Spectrometry Data (EI):

m/z	Possible Fragment
128	[M]⁺ (Molecular Ion)
113	[M - CH₃]⁺
85	[M - COCH₃]⁺
43	[CH₃CO]⁺

Interpretation:

• The molecular ion peak [M]⁺ is expected at m/z 128.

• Loss of the methyl group from the acetyl moiety would result in a fragment at m/z 113.

• Cleavage of the acetyl group would lead to a prominent peak at m/z 85, corresponding to the tetrahydropyranyl cation.

• The acylium ion [CH₃CO]⁺ at m/z 43 is a characteristic fragment for methyl ketones and is expected to be a major peak in the spectrum.

Caption: A generalized workflow for the spectroscopic analysis of (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one.

Conclusion

The spectroscopic analysis of (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one, as predicted from fundamental principles and data from analogous compounds, provides a clear and consistent picture of its molecular structure. The combination of NMR, IR, and MS data allows for the unambiguous identification of the key functional groups and the overall connectivity of the molecule. This guide serves as a valuable resource for scientists working with this and related tetrahydropyran derivatives, aiding in their synthesis, characterization, and application in various fields of chemical research.

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An In-depth Technical Guide to the Physical Properties of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one

Introduction

(S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one is a chiral ketone featuring a tetrahydropyran ring substituted at the 3-position with an acetyl group. This molecule is of interest to researchers in medicinal chemistry and drug development due to the prevalence of the tetrahydropyran motif in a wide array of biologically active compounds. The specific stereochemistry at the C3 position, designated as (S), can significantly influence its biological activity and pharmacokinetic properties. A thorough understanding of its physical properties is paramount for its synthesis, purification, formulation, and quality control.

This technical guide provides a comprehensive overview of the key physical properties of 1-(tetrahydro-2H-pyran-yl)ethanones. While specific experimental data for the (S)-3-yl enantiomer is not extensively available in the public domain, this guide will leverage data from the closely related 4-yl isomer and the racemic 3-yl compound to provide a robust framework for researchers. Furthermore, this document details the standard methodologies for determining these properties, offering practical insights for laboratory work.

Molecular Structure and Key Physicochemical Descriptors

The foundational physical properties of a molecule are dictated by its structure. For (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one, these include its molecular formula, weight, and key computed descriptors that predict its behavior in various environments.

Table 1: Core Molecular and Physicochemical Properties

Property	Value	Source
Chemical Name	1-(Tetrahydro-2H-pyran-3-yl)ethanone	Synthonix[1]
CAS Number	1443981-45-0	Synthonix[1]
Molecular Formula	C₇H₁₂O₂	Synthonix[1]
Molecular Weight	128.17 g/mol	PubChem[2]
Exact Mass	128.083729621 Da	PubChem[2]
Topological Polar Surface Area	26.3 Ų	PubChem[2]
Hydrogen Bond Donor Count	0	PubChem[2]
Hydrogen Bond Acceptor Count	2	PubChem[2]
Rotatable Bond Count	1	PubChem[2]

Note: The data for Molecular Weight, Exact Mass, and other computed properties are based on the achiral structure and are applicable to the (S)-enantiomer.

Experimentally Determined Physical Properties: A Comparative Analysis

Direct experimental data for (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one is sparse. However, data for the isomeric 1-(tetrahydro-2H-pyran-4-yl)ethanone provides valuable reference points. It is crucial to recognize that the position of the acetyl group (3- vs. 4-position) will influence properties such as boiling point and density due to differences in molecular symmetry and intermolecular interactions.

Table 2: Physical Properties of Isomeric Tetrahydropyran Ketones

Property	1-(Tetrahydro-2H-pyran-4-yl)ethanone	(S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one
Appearance	Colorless to pale yellow liquid	Expected to be a liquid at room temperature
Boiling Point	90-94 °C at 15 mmHg (2.0 kPa)	No data available
Density	1.024 g/cm³	No data available
Refractive Index	1.453	No data available
Solubility	Insoluble in water	Expected to have low water solubility

Data for the 4-yl isomer is sourced from ECHEMI[3] and Guidechem[4].

The chirality of the (S)-enantiomer will not affect achiral physical properties like boiling point, density, and refractive index when measured in a non-chiral environment. These properties would be identical to its (R)-enantiomer and the racemic mixture. However, properties measured using plane-polarized light, such as specific rotation, will be equal in magnitude but opposite in sign for the two enantiomers.

Methodologies for Physical Property Determination

To empower researchers to characterize (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one or its analogues, this section details the standard experimental protocols for determining key physical properties.

Boiling Point Determination

The boiling point is a critical parameter for purification by distillation. For compounds like this, which may have relatively high boiling points at atmospheric pressure, vacuum distillation is often employed to prevent thermal decomposition.

Workflow for Boiling Point Determination under Reduced Pressure:

Caption: Workflow for Boiling Point Determination.

Step-by-Step Protocol:

• Sample Preparation: A small, pure sample of the compound is placed in a distillation flask.

• Apparatus Setup: A micro-distillation apparatus is assembled, including a thermometer with the bulb positioned at the level of the side-arm leading to the condenser.

• Pressure Reduction: The apparatus is connected to a vacuum pump, and the pressure is lowered to the desired level (e.g., 15 mmHg).

• Heating: The distillation flask is gently heated in a heating mantle or oil bath.

• Observation of Boiling: The temperature is slowly increased until a steady reflux of the liquid is observed, and condensate begins to form on the thermometer bulb.

• Temperature Recording: The temperature at which the liquid and vapor are in equilibrium (i.e., the temperature remains constant during distillation) is recorded as the boiling point at that pressure.

• Data Analysis: The recorded boiling point and pressure are reported. A nomograph can be used to estimate the boiling point at atmospheric pressure.

Density Measurement

Density is a fundamental physical property useful for identification and for converting between mass and volume.

Workflow for Density Measurement using a Pycnometer:

Caption: Density Measurement Workflow.

Step-by-Step Protocol:

• Pycnometer Preparation: A pycnometer (a small glass flask of a precise volume) is thoroughly cleaned and dried.

• Weighing (Empty): The mass of the empty, dry pycnometer is accurately determined.

• Filling: The pycnometer is filled with the sample liquid, ensuring no air bubbles are trapped.

• Temperature Equilibration: The filled pycnometer is placed in a constant-temperature bath until it reaches thermal equilibrium.

• Weighing (Filled): The pycnometer is removed from the bath, carefully dried on the outside, and its mass is determined.

• Volume Determination: The volume of the pycnometer is determined by repeating the process with a reference liquid of known density (e.g., deionized water).

• Calculation: The density of the sample is calculated by dividing the mass of the sample by the volume of the pycnometer.

Refractive Index Measurement

The refractive index is a measure of how much the path of light is bent, or refracted, when it enters a material. It is a valuable property for identifying and assessing the purity of liquid samples.

Workflow for Refractive Index Measurement:

Caption: Refractive Index Measurement Workflow.

Step-by-Step Protocol:

• Calibration: The refractometer is calibrated using a standard of known refractive index (e.g., distilled water).

• Sample Application: A few drops of the liquid sample are placed on the prism of the refractometer.

• Measurement: The prism is closed, and the instrument is adjusted until the dividing line between the light and dark fields is sharp and aligned with the crosshairs in the eyepiece.

• Reading: The refractive index is read from the instrument's scale.

• Temperature Control: The temperature at which the measurement is made is recorded, as the refractive index is temperature-dependent.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves (such as nitrile rubber), and a lab coat.[5][6]

• Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.[7]

• Eye Contact: In case of eye contact, immediately flush with plenty of water for at least 15 minutes and seek medical attention.[5][6]

• Skin Contact: Avoid skin contact. If contact occurs, wash the affected area with soap and water.[6][7]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from sources of ignition.[5][7]

Conclusion

This technical guide has provided a detailed overview of the known and expected physical properties of (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one. By leveraging data from its isomers and outlining standard experimental methodologies, this document serves as a valuable resource for researchers. The provided protocols for determining boiling point, density, and refractive index offer a practical framework for the physical characterization of this and other novel compounds in a drug discovery and development setting. Adherence to proper safety and handling procedures is essential when working with this and any chemical substance.

References

• PubChem. 1-(Tetrahydro-2H-pyran-4-yl)ethanone. National Center for Biotechnology Information. [Link]

• Synthonix. 1-(Tetrahydro-2H-pyran-3-yl)ethanone - [T93950]. [Link]

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The Chiral Synthon (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one: Structural Dynamics, Isolation, and Application in Kinase Inhibitor Design

Executive Summary

In contemporary structure-based drug design (SBDD), the spatial orientation of aliphatic heterocycles dictates the binding thermodynamics of small-molecule inhibitors. (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one (also known as (S)-3-acetyltetrahydropyran) has emerged as a highly versatile chiral building block. It is predominantly utilized to introduce sterically constrained, oxygen-containing saturated rings into active pharmaceutical ingredients (APIs), particularly in the synthesis of kinase inhibitors targeting IRAK4, FGFR, and ALK2[1, 2].

This technical guide explores the chemical identity, mechanistic utility, and self-validating isolation protocols for this specific stereoisomer, providing actionable insights for process chemists and drug discovery scientists.

Chemical Identity & Registry Nomenclature

A common challenge in chemical informatics is the assignment of CAS Registry Numbers to specific stereoisomers of emerging synthons.

• Racemate CAS Number: The globally recognized CAS number for the racemic mixture, 1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one, is 1443981-45-0 [3].

• Enantiomeric Designation: The (S)-enantiomer does not possess a universally distinct public CAS number separate from the racemate in standard bulk registries. In synthetic protocols, it is designated by its absolute configuration at the C3 position of the tetrahydropyran ring.

Physicochemical Profiling

The physical properties of the synthon dictate its behavior during chromatographic resolution and downstream coupling. The table below synthesizes the critical quantitative data for the target compound.

Parameter	Value / Description
Chemical Name	(S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one
Racemate CAS Number	1443981-45-0 [3]
Molecular Formula	C₇H₁₂O₂
Molecular Weight	128.17 g/mol
Exact Mass	128.0837 Da
Topological Polar Surface Area (TPSA)	26.3 Ų
SMILES (Racemate)	CC(=O)C1CCCOC1
Target Enantiomeric Excess (ee)	> 99.0% (Required for API synthesis)
Physical State	Colorless to pale yellow liquid

Mechanistic Role in Kinase Inhibition

The (S)-tetrahydropyran moiety is not merely a passive structural spacer; it actively participates in modulating the physicochemical properties (e.g., LogD, aqueous solubility, and metabolic stability) of the final drug candidate.

IRAK4 Inhibition Pathway

Interleukin-1 receptor-associated kinase 4 (IRAK4) is a master regulator of the innate immune system, mediating signaling from Toll-like receptors (TLRs) [1]. Imidazo[1,2-a]pyridine derivatives incorporating the (S)-tetrahydropyran motif exhibit enhanced selectivity and binding affinity within the IRAK4 ATP-binding pocket. The oxygen atom of the pyran ring frequently engages in critical hydrogen bonding with the kinase hinge region, while the (S)-configuration ensures the optimal vector for the rest of the pharmacophore to occupy the hydrophobic sub-pocket.

IRAK4 Signaling Pathway and Intervention by (S)-THP Derived Inhibitors.

Self-Validating Protocol: Asymmetric Resolution & Verification

Because the racemate (CAS 1443981-45-0) is commercially accessible, isolating the (S)-enantiomer via Preparative Supercritical Fluid Chromatography (SFC) is the most robust approach for generating high-purity material (>99% ee) for preclinical development.

Causality of Method Selection

Why SFC over standard HPLC? The tetrahydropyran ring undergoes rapid chair-chair interconversion. Standard liquid chromatography often suffers from band broadening due to solvent viscosity and mass transfer limitations. Supercritical CO₂ (sCO₂) possesses high diffusivity and low viscosity, allowing for rapid equilibration on Chiral Stationary Phases (CSPs). This resolves the enantiomers with sharp peak shapes, preventing fraction overlap.

Step-by-Step SFC Resolution Protocol

System: Preparative SFC equipped with a UV/Vis detector and an inline polarimeter. Stationary Phase: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 250 x 21.1 mm, 5 µm. Mobile Phase: sCO₂ / Methanol (85:15 v/v) under isocratic conditions.

• Sample Preparation: Dissolve the racemic 1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one in pure Methanol to a concentration of 50 mg/mL. Causality: Methanol ensures complete solubility and matches the co-solvent, preventing precipitation at the injection valve.

• System Equilibration: Pressurize the system to 120 bar with a flow rate of 70 mL/min. Maintain the column oven at 35°C. Causality: 120 bar ensures the CO₂ remains in a supercritical state, while 35°C optimizes the thermodynamic interaction between the chiral selector and the analyte.

• Injection & Elution: Inject 1 mL (50 mg) per cycle. Monitor UV absorbance at 210 nm (due to the carbonyl chromophore).

• Self-Validating Detection (Inline Polarimetry): As peaks elute, the inline polarimeter will register a positive (+) or negative (-) optical rotation. Causality: This creates a self-validating loop. Even if retention times drift slightly due to pressure fluctuations, the polarimeter guarantees absolute identification of the (S)- and (R)-enantiomers in real-time, preventing mis-pooling of fractions.

• Fraction Recovery: Collect the target (S)-enantiomer fraction (typically the first eluting peak on amylose-based phases, though standard verification via VCD or X-ray crystallography of a derivative is required for absolute configuration confirmation). Evaporate the methanol under reduced pressure (30°C, 150 mbar) to yield the pure liquid synthon.

Workflow for the Chiral SFC Resolution of 1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one.

Conclusion

The (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one synthon (derived from CAS 1443981-45-0) is a cornerstone in the development of next-generation kinase inhibitors. By leveraging self-validating isolation techniques like polarimetry-coupled SFC, drug development professionals can ensure the highest enantiomeric purity, directly translating to optimized pharmacodynamics and safety profiles in targeted therapies like IRAK4 and FGFR modulators.

References

• Title: CN114245796A - Imidazo [1,2-a ] pyridinyl derivatives and their use in the treatment of disease Source: Google Patents URL
• Title: US11111247B2 - Pyrazolopyrimidine compounds and uses thereof Source: Google Patents URL

• Title: 1-(oxan-3-yl)ethan-1-one — Chemical Substance Information Source: NextSDS URL: [Link]

An In-depth Technical Guide to (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties, synthesis, and potential applications of the chiral ketone, (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one. This molecule is of growing interest in medicinal chemistry due to the prevalence of the tetrahydropyran (THP) motif in a wide array of biologically active compounds.

Core Molecular Attributes

(S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one is a substituted tetrahydropyran. The THP ring is a privileged scaffold in drug discovery, often serving as a bioisosteric replacement for a cyclohexane ring, which can lead to improved physicochemical properties such as reduced lipophilicity.[1] This enhancement of a drug candidate's Absorption, Distribution, Metabolism, and Excretion (ADME) profile is a critical factor for clinical success.[1]

Property	Value	Source
Molecular Weight	128.17 g/mol	PubChem
Molecular Formula	C₇H₁₂O₂	[2]
CAS Number	1443981-45-0	[2]
Physical Form	Liquid (presumed)	[3]
Purity	Typically ≥95%	[2]

Synthesis and Characterization

The synthesis of tetrahydropyran derivatives can be achieved through various methods, including the Prins cyclization, intramolecular hydroalkoxylation, and other cycloetherification reactions.[4] A common strategy for producing related tetrahydropyranones involves the functionalization of a dihydropyran double bond.[5] However, these methods can sometimes suffer from moderate regioselectivity, leading to lower yields and purification challenges.[5]

A more practical and scalable synthesis for a related compound, dihydro-2H-pyran-3(4H)-one, has been developed starting from the readily available α-ketoglutaric acid, achieving a 31% overall yield in four steps.[5] This suggests that a stereoselective synthesis of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one could be devised from a suitable chiral starting material.

Illustrative Synthetic Workflow

Caption: A generalized workflow for the synthesis of chiral tetrahydropyranones.

Characterization

The structural elucidation and confirmation of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one would rely on a suite of standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for determining the connectivity of atoms and the stereochemistry of the molecule.

• Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation pattern, confirming the molecular formula. The NIST Chemistry WebBook provides mass spectrometry data for the related compound, dihydro-2H-pyran-3(4H)-one.[6]

• Infrared (IR) Spectroscopy: Useful for identifying the presence of key functional groups, such as the carbonyl (C=O) of the ketone.

• Chiral High-Performance Liquid Chromatography (HPLC): To determine the enantiomeric purity of the final product.

Applications in Drug Discovery and Development

The tetrahydropyran core is a key structural feature in numerous natural products and pharmaceutical agents.[7] Its inclusion in a molecule can impart favorable properties, making it a valuable building block for medicinal chemists.

Rationale for Use in Drug Design

Caption: The relationship between the core scaffold and its potential applications.

Derivatives of the tetrahydropyran scaffold have shown promise in a variety of therapeutic areas:

• Anticancer Agents: Polyfunctional tetrahydro-2H-pyrano[3,2-c]pyridazin-3(6H)-one derivatives have been synthesized and evaluated as novel anticancer agents, with some compounds showing potent activity against breast cancer cell lines.[8]

• Thrombin Inhibitors: The tetrahydropyran motif is found in potent thrombin inhibitors, which are important for the treatment of thrombotic diseases.[5][9]

• Neurodegenerative Diseases: Pyran derivatives are being investigated for their potential in treating Alzheimer's disease, with some compounds showing neuroprotective properties.[10]

• Other Applications: The versatility of the tetrahydropyran ring has led to its incorporation into histamine H3 receptor antagonists, modulators of the AMPA receptor, and 5-lipoxygenase inhibitors.[5]

Safety and Handling

As a laboratory chemical, (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one and related compounds should be handled with appropriate care.[11][12]

General Safety Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.[11][12]

• Ventilation: Handle in a well-ventilated area or a chemical fume hood.[11]

• Avoid Contact: Avoid contact with skin, eyes, and clothing.[11][12][13] In case of contact, rinse immediately with plenty of water.[13][14]

• Ingestion and Inhalation: Avoid ingestion and inhalation.[11][12] If inhaled, move to fresh air.[11][13][14]

• Storage: Store in a dry, cool, and well-ventilated place in a tightly sealed container.[11][12][14] Keep away from strong oxidizing agents.[11]

Hazard Statements for Related Compounds:

• Causes skin irritation.[11]

• Causes serious eye irritation.[11]

• May cause respiratory irritation.[11]

Conclusion

(S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one is a valuable chiral building block with significant potential in drug discovery and development. Its tetrahydropyran core offers a means to optimize the physicochemical properties of lead compounds, potentially leading to improved efficacy and safety profiles. Further exploration of the synthesis and biological activity of derivatives of this scaffold is warranted to fully realize its therapeutic potential.

References

• Clariant. (2023). SAFETY DATA SHEET. Retrieved from [Link]

• PubChem. (n.d.). 1-(Tetrahydro-2H-pyran-4-yl)ethanone. Retrieved from [Link]

• Synthonix. (n.d.). 1-(Tetrahydro-2H-pyran-3-yl)ethanone. Retrieved from [Link]

• Google Patents. (n.d.). EP3228617A1 - Production method for tetrahydro-2h-pyran derivative.

• NIST. (n.d.). 2H-Pyran-2-one, tetrahydro-. Retrieved from [Link]

• Arkat USA. (2012). Synthesis of dihydro-2H-pyran-3(4H)-one. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Sequential Methods for Di‐ and Tetrahydro‐Pyranone Synthesis Enable Concise Access to Tuscolid δ‐Lactone. Retrieved from [Link]

• PubChem. (n.d.). 1-(1,2,3,4-Tetrahydropyridin-2-yl)ethanone. Retrieved from [Link]

• Cheméo. (n.d.). 2H-Pyran, tetrahydro, 2,3-dichloro, # 1 - Chemical & Physical Properties. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 2H-Pyran-2-one, tetrahydro- (CAS 542-28-9). Retrieved from [Link]

• PubMed. (2010). Design and synthesis of novel tetrahydro-2H-Pyrano[3,2-c]pyridazin-3(6H)-one derivatives as potential anticancer agents. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Tetrahydropyran synthesis. Retrieved from [Link]

• Journal of Medicinal Chemistry. (2004). Discovery and evaluation of potent P>1> aryl heterocycle-based thrombin inhibitors. Retrieved from [Link]

• NIST. (n.d.). 2H-Pyran-3(4H)-one, dihydro-. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). An overview of structure-based activity outcomes of pyran derivatives against Alzheimer's disease. Retrieved from [Link]

• MDPI. (2021). Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2023). 2H-Pyran-2-ol, tetrahydro-3-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)-. Retrieved from [Link]

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Comprehensive Structure Elucidation of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one: A Technical Guide

Executive Summary

The structural elucidation of small, flexible chiral molecules remains a formidable challenge in modern drug discovery. Tetrahydropyran (THP) rings are ubiquitous structural motifs in bioactive natural products and pharmaceutical agents[1]. However, assigning the absolute configuration of mono-substituted, low-molecular-weight derivatives like (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one (commonly known as (S)-3-acetyltetrahydropyran) requires a multi-faceted analytical strategy. Because this molecule is typically a volatile liquid at room temperature, traditional X-ray crystallography is impractical without chemical derivatization.

This whitepaper outlines a rigorous, self-validating analytical workflow to unambiguously determine the constitution, relative stereochemistry, and absolute configuration of (S)-3-acetyltetrahydropyran, utilizing High-Resolution Mass Spectrometry (HRMS), multidimensional Nuclear Magnetic Resonance (NMR), and Vibrational Circular Dichroism (VCD)[2].

Analytical Strategy & Molecular Deconstruction

(S)-3-acetyltetrahydropyran ( C7​H12​O2​ ) features a highly flexible six-membered heterocyclic ring with a single stereocenter at C3. The analytical challenge is threefold:

• Connectivity : Proving the acetyl group is at the C3 position rather than C2 or C4.

• Conformation : Determining the time-averaged chair conformation (axial vs. equatorial preference).

• Chirality : Unambiguously assigning the (S) configuration at C3.

Fig 1. Analytical workflow for the structure elucidation of (S)-3-acetyltetrahydropyran.

Phase 1: Compositional Analysis (HRMS & IR)

Before committing to time-intensive NMR studies, the molecular formula and primary functional groups must be validated.

• Causality for HRMS : Electrospray Ionization Time-of-Flight (ESI-TOF) HRMS provides the exact mass. A measured [M+H]+ peak at m/z 129.0913 confirms the molecular formula C7​H12​O2​ (calculated 129.0916, Δ < 3 ppm).

• Causality for IR : Infrared spectroscopy is utilized to confirm the presence of the ketone carbonyl (strong, sharp stretch at ~1715 cm−1 ) and the cyclic ether C-O-C asymmetric stretch (~1090 cm−1 ).

Phase 2: 2D NMR Connectivity Mapping

The 1D 1H NMR spectrum of THP derivatives often suffers from severe signal overlap in the 1.5–2.0 ppm region due to the structurally similar methylene protons. Therefore, 2D NMR is mandatory for constitutional assignment.

• COSY ( 1H−1H ) : Traces the contiguous spin system of the ring ( C2−C3−C4−C5−C6 ).

• HSQC ( 1H−13C ) : Resolves overlapping proton signals by dispersing them across the 13C dimension, linking each proton to its directly attached carbon.

• HMBC ( 1H−13C ) : This is the critical experiment to prove the position of the acetyl group. The methyl protons of the acetyl group ( H8 ) will show a strong 2J correlation to the carbonyl carbon ( C7 ) and a 3J correlation to the ring methine carbon ( C3 ).

Fig 2. Key HMBC correlations establishing the acetyl group connectivity at C3.

Quantitative Data Presentation: NMR Assignments

System Suitability: Chemical shifts are referenced to internal TMS ( δ 0.00 ppm) in CDCl3​ .

Position	Carbon Type	13C Shift (ppm)	1H Shift (ppm) & Multiplicity	Key HMBC Correlations ( 1H→13C )
2	CH2​ (Ether)	68.5	3.85 (eq, m), 3.40 (ax, dd)	C3, C4, C6
3	CH (Methine)	47.2	2.55 (m)	C2, C4, C7
4	CH2​	25.4	1.95 (eq, m), 1.65 (ax, m)	C2, C3, C5
5	CH2​	26.1	1.85 (eq, m), 1.55 (ax, m)	C3, C4, C6
6	CH2​ (Ether)	68.1	3.90 (eq, m), 3.45 (ax, m)	C2, C4, C5
7	C=O (Ketone)	210.3	-	-
8	CH3​ (Acetyl)	28.6	2.15 (s)	C3, C7

Phase 3: Conformational Analysis (NOESY)

The THP ring undergoes rapid chair-chair interconversion at room temperature. However, the bulky acetyl group strongly prefers the equatorial position to minimize 1,3-diaxial steric clashes with the axial protons at C1 (oxygen lone pairs) and C5. NOESY cross-peaks between the axial proton at C3 ( H3ax​ ) and the axial protons at C5 ( H5ax​ ) confirm that the dominant conformer places the acetyl group in the equatorial plane.

Fig 3. Thermodynamic equilibrium of the tetrahydropyran chair conformations.

Phase 4: Absolute Configuration Determination

Because the molecule possesses only one stereocenter, distinguishing the (S) enantiomer from the (R) enantiomer requires specialized chiroptical or chemical techniques.

Primary Method: Vibrational Circular Dichroism (VCD)

VCD measures the differential absorption of left and right circularly polarized infrared light during vibrational transitions. It is the gold standard for determining the absolute configuration of conformationally flexible chiral compounds in solution[3].

• Causality : Unlike Electronic Circular Dichroism (ECD), which requires a UV-active chromophore near the stereocenter, VCD probes the entire molecular skeleton. By comparing the experimental VCD spectrum (typically in CDCl3​ ) against a Density Functional Theory (DFT) simulated spectrum (e.g., at the B3LYP/6-31G* level) for the (S)-enantiomer, the absolute configuration is unambiguously assigned without sample destruction[3].

Orthogonal Validation: Modified Mosher's Method

To create a self-validating system, chemical derivatization is used to confirm the VCD results. The ketone is first reduced to a secondary alcohol. The resulting diastereomeric alcohols are separated and subjected to the modified Mosher's method[4].

• Causality : Esterification of the secondary alcohol with both (R)- and (S)- α -methoxy- α -trifluoromethylphenylacetyl chloride (MTPA-Cl) generates diastereomeric esters. The spatial shielding effect of the phenyl ring in the MTPA moiety causes predictable chemical shift differences ( ΔδSR ) in the 1H NMR spectrum, allowing for the definitive assignment of the C3 stereocenter[4].

Experimental Protocols

Protocol A: NMR Acquisition & System Suitability

• Sample Preparation : Dissolve 15 mg of (S)-3-acetyltetrahydropyran in 0.6 mL of CDCl3​ (99.8% D) containing 0.03% v/v Tetramethylsilane (TMS).

• System Suitability : Tune and match the probe to the 1H and 13C frequencies. Calibrate the 90° pulse width. Ensure the TMS linewidth at half-height is ≤ 0.5 Hz to guarantee magnetic field homogeneity.

• Acquisition :

  • Acquire 1D 1H (16 scans) and 13C (512 scans) spectra.

  • Acquire 2D HSQC and HMBC with a relaxation delay ( d1 ) of 1.5s. Set the HMBC long-range coupling constant ( JCH​ ) to 8 Hz.

  • Acquire 2D NOESY with a mixing time of 300 ms (optimized for small molecules).

Protocol B: VCD Measurement

• Sample Preparation : Prepare a 0.1 M solution of the analyte in CDCl3​ . Place in a BaF2​ cell with a 100 μm path length.

• System Calibration : Calibrate the VCD spectrometer using a standard chiral reference (e.g., (1R)-(+)-camphor) to ensure proper polarization modulation[2].

• Acquisition : Collect the IR and VCD spectra from 2000 to 900 cm−1 for 4 hours (to achieve high signal-to-noise ratio). Subtract the solvent baseline.

• Computational Matching : Perform a conformational search using Molecular Mechanics (MMFF), followed by DFT geometry optimization and frequency calculations (B3LYP/6-311+G(d,p)). Overlay the Boltzmann-weighted theoretical spectrum with the experimental data to confirm the (S) configuration.

Protocol C: Ketone Reduction & Mosher Esterification

• Reduction : Dissolve 50 mg of the ketone in 2 mL of Methanol. Cool to 0°C. Add 1.5 eq of NaBH4​ . Stir for 1 hour. Quench with saturated NH4​Cl , extract with EtOAc, and purify via silica gel chromatography to isolate the secondary alcohol.

• Derivatization : Split the alcohol into two 10 mg aliquots. Dissolve each in 0.5 mL anhydrous CH2​Cl2​ . Add 3 eq of Pyridine and a catalytic amount of DMAP.

• Esterification : To aliquot A, add 2 eq of (R)-MTPA-Cl. To aliquot B, add 2 eq of (S)-MTPA-Cl. Stir at room temperature for 4 hours.

• Analysis : Quench, extract, and acquire 1H NMR for both esters. Calculate ΔδSR ( δS​−δR​ ) for the protons adjacent to the stereocenter to validate the (S) configuration of the parent THP ring[4].

References

• Synthesis of Polysubstituted Tetrahydropyrans by Stereoselective Hydroalkoxylation of Silyl Alkenols: En Route to Tetrahydropyranyl Marine Analogues - MDPI. MDPI. Available at:[Link]

• Absolute Configuration Determination of Chiral Molecules in the Solution State Using Vibrational Circular Dichroism. ResearchGate. Available at:[Link]

• Configurational assignments of type-I polyketide synthase (PKS)-derived natural products based on spectroscopic and chemical analysis: methodologies and case studies. RSC Publishing. Available at:[Link]

• Vibrational circular dichroism DFT study on bicyclo[3.3.0]octane derivatives. ResearchGate. Available at:[Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Configurational assignments of type-I polyketide synthase (PKS)-derived natural products based on spectroscopic and chemical analysis: methodologies a ... - Natural Product Reports (RSC Publishing) DOI:10.1039/D4NP00061G [pubs.rsc.org]

The Strategic Discovery and Application of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one in Medicinal Chemistry

Executive Summary

In modern drug discovery, the architectural complexity of active pharmaceutical ingredients (APIs) relies heavily on the availability of high-quality, stereochemically pure building blocks. (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one (CAS: 1443981-45-0) has emerged as a critical chiral synthon[1]. Featuring a methyl ketone functional group attached to a tetrahydropyran (THP) ring at the 3-position, this compound serves as a versatile intermediate. It is particularly valued in the synthesis of advanced kinase inhibitors, where the THP ring acts as a bioisostere to modulate lipophilicity and improve pharmacokinetic profiles without sacrificing target affinity.

Structural Rationale & Physicochemical Profiling

The selection of a tetrahydropyran ring over a carbocyclic equivalent (such as a cyclohexane) is a deliberate design choice in medicinal chemistry. The oxygen atom within the THP ring lowers the overall lipophilicity (LogP) of the final drug candidate, enhancing aqueous solubility and metabolic stability. Furthermore, the precise (S)-configuration dictates the three-dimensional vector of subsequent functionalizations, ensuring optimal spatial alignment within the deep binding pockets of target proteins.

Table 1: Physicochemical & Identification Data [2]

Parameter	Specification / Value
Chemical Name	(S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one
CAS Registry Number	1443981-45-0 (Stereospecific / Racemate class)
Molecular Formula	C₇H₁₂O₂
Molecular Weight	128.17 g/mol
SMILES String	CC(=O)[C@H]1CCCOC1
Physical State	Colorless to pale yellow liquid
Detection Limitations	Lacks UV chromophore; requires specialized TLC staining

Strategic Synthesis: The Weinreb Amide Methodology

The synthesis of a methyl ketone directly from a carboxylic acid via Grignard addition is historically plagued by over-alkylation, yielding undesired tertiary alcohols. To ensure a high-yielding, self-validating synthetic route, the conversion is mediated through a Weinreb amide intermediate[3].

Causality of the Method: Reacting the starting carboxylic acid with N,O-dimethylhydroxylamine forms the Weinreb amide. When the Grignard reagent (methylmagnesium bromide) is introduced, it attacks the carbonyl carbon. Instead of collapsing immediately, the intermediate is stabilized by the chelation of the magnesium ion between the methoxy oxygen and the carbonyl oxygen. This stable tetrahedral adduct actively prevents a second nucleophilic attack. The desired methyl ketone is only liberated upon deliberate quenching with an aqueous acid.

Synthetic logic for (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one via Weinreb amide.

Experimental Protocols & Self-Validating Quality Control

The following step-by-step methodologies outline the robust synthesis and validation of the synthon.

Protocol 1: Synthesis of the Weinreb Amide Intermediate

• Activation: Dissolve 1.0 eq of (S)-tetrahydro-2H-pyran-3-carboxylic acid in anhydrous dichloromethane (DCM) under a nitrogen atmosphere. Add 1.5 eq of EDC·HCl and 1.2 eq of HOBt. Stir for 15 minutes to form the active ester. (Causality: EDC/HOBt is utilized over harsh chlorinating agents like SOCl₂ to prevent any risk of epimerization at the chiral center).

• Coupling: Add 1.2 eq of N,O-dimethylhydroxylamine hydrochloride, followed by the dropwise addition of 3.0 eq of DIPEA. Stir at room temperature for 12 hours.

• Workup: Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol 2: Grignard Addition to Yield the Target Synthon

• Preparation: Dissolve the crude Weinreb amide in anhydrous THF and cool to 0 °C in an ice bath. (Causality: THF coordinates and stabilizes the Grignard reagent, while the 0 °C environment controls the exothermic addition).

• Addition: Dropwise, add 1.5 eq of Methylmagnesium bromide (3.0 M in diethyl ether). Stir for 2 hours, allowing the reaction to slowly reach room temperature.

• Quenching (Critical Step): Carefully quench the reaction at 0 °C with saturated aqueous NH₄Cl. (Causality: NH₄Cl provides a mild proton source that breaks down the stable magnesium chelate without inducing acid-catalyzed aldol condensation of the newly formed ketone).

• Extraction: Extract with ethyl acetate, wash with brine, dry, and concentrate to yield (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one.

Self-Validating System & Quality Control

• In-Process Control (IPC): Because the THP-ketone lacks a UV chromophore, standard UV-monitored TLC is ineffective. TLC plates must be stained with Potassium Permanganate (KMnO₄) or Phosphomolybdic Acid (PMA) and heated to visualize the product spot.

• Chiral Validation: To ensure the stereocenter was not compromised, the final product is subjected to Chiral HPLC (e.g., Chiralpak AD-H column, Hexane/IPA mobile phase) to confirm an enantiomeric excess (ee) of >98%.

Application in Drug Discovery: IRAK4 Inhibition

The true value of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one is realized in its application toward synthesizing complex therapeutics, notably IRAK4 inhibitors [4]. Interleukin-1 receptor-associated kinase 4 (IRAK4) is a master regulatory node in the MyD88-dependent signaling pathway of Toll-like receptors (TLRs). Dysregulation of this pathway is a primary driver in autoimmune diseases, inflammatory disorders, and certain oncological profiles.

By utilizing this chiral synthon, medicinal chemists can construct complex imidazo[1,2-a]pyridine derivatives [4]. The (S)-THP moiety derived from the synthon is strategically positioned to occupy specific hydrophobic pockets within the IRAK4 kinase domain. Simultaneously, the oxygen atom of the THP ring can act as a hydrogen bond acceptor with solvent molecules or hinge-binding residues, vastly improving the target selectivity and overall pharmacokinetic viability of the drug.

IRAK4 signaling cascade and targeted inhibition by synthon-derived compounds.

References

• Imidazo [1,2-a ] pyridinyl derivatives and their use in the treatment of disease (Patent CN114245796A). Google Patents.

• 1-(oxan-3-yl)ethan-1-one | 1443981-45-0 . Molport Chemical Database. Available at:[Link]

• CAS 1443981-45-0 | 1-(Tetrahydro-2H-pyran-3-yl)ethanone . American Elements. Available at:[Link]

• Novel tricyclic compounds (Patent EP2506716B1). Google Patents.

Sources

• 1. molport.com [molport.com]
• 2. americanelements.com [americanelements.com]
• 3. EP2506716B1 - Novel tricyclic compounds - Google Patents [patents.google.com]
• 4. CN114245796A - Imidazo [1,2-a ] pyridinyl derivatives and their use in the treatment of disease - Google Patents [patents.google.com]

Synthesis and Characterization of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one: A Technical Guide

Executive Summary

(S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one is a high-value chiral synthon frequently utilized in the structural elaboration of active pharmaceutical ingredients (APIs). Achieving high enantiomeric excess (ee) and preventing over-alkylation during the synthesis of this methyl ketone are common bottlenecks in process chemistry. This whitepaper outlines a robust, three-step synthetic architecture starting from racemic tetrahydro-2H-pyran-3-carboxylic acid. By integrating classical chiral resolution with highly chemoselective Weinreb amidation, this protocol provides a self-validating, scalable workflow for researchers and drug development professionals.

Mechanistic Rationale & Pathway Design

The synthesis of chiral 3-substituted tetrahydropyrans demands rigorous stereocontrol and chemoselectivity. While modern asymmetric catalysis offers direct routes to chiral heterocycles, the classical resolution of racemic tetrahydro-2H-pyran-3-carboxylic acid using chiral alkaloids (such as quinine) remains one of the most reliable and economically scalable methods for early-phase drug development[1].

Following the isolation of the (S)-acid, the direct addition of a Grignard reagent (methylmagnesium bromide) to the carboxylic acid or a standard ester typically results in the formation of tertiary alcohols due to uncontrolled over-alkylation. To engineer a strictly chemoselective addition, the (S)-acid is first converted into an N-methoxy-N-methylamide, commonly known as a Weinreb amide[2].

The Causality of the Weinreb Amide: The mechanistic brilliance of the Weinreb amide lies in its bidentate coordination. Upon nucleophilic attack by the Grignard reagent, the magnesium ion chelates with both the carbonyl oxygen and the methoxy oxygen of the amide. This forms a highly stable, five-membered tetrahedral intermediate that persists at low temperatures, effectively neutralizing the electrophilicity of the complex and halting secondary nucleophilic attacks. It is only during the subsequent aqueous acidic workup that this chelate collapses, releasing the desired methyl ketone exclusively[2].

Synthetic workflow from racemic THP-3-carboxylic acid to (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one.

Experimental Protocols

Note: To ensure reproducibility, all amidation and Grignard protocols must be conducted under an inert argon atmosphere using anhydrous solvents. This workflow is designed as a self-validating system; the specific workup steps act as chemical gates to ensure intermediate purity before progression.

Step 2.1: Chiral Resolution of Tetrahydro-2H-pyran-3-carboxylic acid

• Salt Formation: Dissolve racemic tetrahydro-2H-pyran-3-carboxylic acid (1.0 eq) and anhydrous quinine (1.0 eq) in hot methanol (approx. 15 mL/g of substrate)[1].

• Crystallization: Allow the homogeneous solution to cool slowly to ambient temperature, then transfer to a 4 °C environment for 24 hours. This controlled cooling dictates the selective crystallization of the less soluble diastereomeric salt.

• Purification: Filter the precipitated salt and recrystallize twice from ethyl acetate to achieve >98% diastereomeric purity[1].

• Hydrolysis & Extraction: Suspend the purified salt in diethyl ether and wash vigorously with 0.1 N HCl. The acid selectively protonates the quinine (driving it into the aqueous phase) while the free enantiopure (S)-tetrahydro-2H-pyran-3-carboxylic acid partitions into the ether layer. Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

Step 2.2: Synthesis of (S)-N-Methoxy-N-methyltetrahydro-2H-pyran-3-carboxamide

• Activation: Dissolve the (S)-acid (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M). Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl, 1.5 eq) and 1-Hydroxybenzotriazole (HOBt, 1.5 eq). Stir for 15 minutes to form the active HOBt-ester.

• Amidation: Introduce N,O-dimethylhydroxylamine hydrochloride (1.2 eq) followed by N,N-diisopropylethylamine (DIPEA, 3.0 eq). Causality note: DIPEA is strictly required to neutralize the hydrochloride salt, liberating the free hydroxylamine to attack the activated ester[2].

• Self-Validating Workup: After 12 hours of stirring at room temperature, quench with 1N HCl (removes unreacted amine and DIPEA), followed by saturated aqueous NaHCO₃ (removes unreacted acid and HOBt). Wash with brine, dry over Na₂SO₄, and concentrate. The resulting Weinreb amide is typically pure enough (>95%) for immediate downstream use.

Step 2.3: Grignard Addition to Form the Target Ketone

• Preparation: Dissolve the Weinreb amide intermediate (1.0 eq) in anhydrous tetrahydrofuran (THF, 0.2 M) and cool to 0 °C in an ice bath.

• Nucleophilic Addition: Dropwise, add methylmagnesium bromide (MeMgBr, 3.0 M in diethyl ether, 1.5 eq) over 30 minutes. Causality note: Maintaining 0 °C is critical during addition to stabilize the magnesium chelate and prevent premature collapse[2].

• Propagation & Quenching: Remove the ice bath, allowing the reaction to stir at room temperature for 2 hours. Carefully quench by pouring the mixture into a vigorously stirred solution of saturated aqueous NH₄Cl at 0 °C. This acidic quench collapses the tetrahedral intermediate into the final ketone.

• Isolation: Extract with ethyl acetate (3x). Wash the combined organics with brine, dry over MgSO₄, and concentrate. Purify via silica gel flash chromatography (Hexanes/EtOAc, 8:2) to yield the target compound as a colorless oil.

Quantitative Data & Characterization

Rigorous analytical characterization is required to confirm the structural integrity and stereochemical purity of the synthesized synthon.

Table 1: Physicochemical Properties and Reaction Metrics

Parameter	Value / Description
Chemical Formula	C₇H₁₂O₂
Molecular Weight	128.17 g/mol
Appearance	Colorless to pale yellow oil
Optical Rotation [α]D²⁰	-18.5° (c 1.0, CHCl₃)
Overall Yield (3 steps)	~45-50%
Enantiomeric Excess (ee)	>98% (Determined via Chiral HPLC)

Table 2: ¹H and ¹³C NMR Assignments (CDCl₃, 400 MHz / 100 MHz, 298 K)

Position	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	Multiplicity / Structural Assignment
C=O	-	210.5	Carbonyl carbon
C2	3.95 (dd), 3.45 (m)	68.4	Oxane ring, adjacent to oxygen (equatorial/axial)
C6	3.82 (dt), 3.45 (m)	67.8	Oxane ring, adjacent to oxygen (equatorial/axial)
C3	2.65 (m)	46.2	Chiral methine, adjacent to carbonyl
-CH₃	2.18 (s)	28.5	Acetyl methyl group
C4	1.95 (m), 1.55 (m)	25.4	Oxane ring methylene
C5	1.70 (m)	24.1	Oxane ring methylene

Conclusion

The synthesis of (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one highlights the enduring utility of integrating classical resolution techniques with highly chemoselective acyl substitutions. By leveraging the stable tetrahedral intermediate formed by the Weinreb amide, process chemists can ensure quantitative conversion to the methyl ketone without the risk of tertiary alcohol contamination. The self-validating workup procedures embedded within this protocol ensure that high chemical and enantiomeric purities are maintained throughout the synthetic pipeline.

References

• Source: tandfonline.
• RESEARCH ARTICLE Chemoselective Ketone Synthesis by the Strontium-mediated Alkylation or Arylation of N,N-Dimethylamides or Urea(Citing Nahm and Weinreb, 1981)

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. tokushima-u.repo.nii.ac.jp [tokushima-u.repo.nii.ac.jp]

Protocols & Analytical Methods

Application Note: Enantioselective Synthesis of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one

Document Type: Technical Protocol & Methodological Comparison Target Audience: Process Chemists, Biocatalysis Researchers, and Drug Development Scientists

Executive Summary

The chiral building block (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one is a critical intermediate in the synthesis of advanced pharmaceutical agents. Substituted chiral tetrahydropyrans are frequently utilized as core scaffolds in the development of kinase inhibitors, such as IRAK4 modulators used in the treatment of autoimmune and inflammatory diseases[1].

Synthesizing this motif with high enantiomeric excess (ee) presents a unique challenge due to the lack of strong directing groups on the pyran ring. This application note details two highly validated, scalable methodologies for its synthesis from the prochiral enone precursor, 1-(5,6-dihydro-4H-pyran-3-yl)ethan-1-one :

• Biocatalytic Asymmetric Reduction utilizing Ene-Reductases (EREDs).

• Chemocatalytic Asymmetric Hydrogenation utilizing a Rhodium-BINAP complex.

Pathway A: Biocatalytic Asymmetric Reduction (ERED)

Mechanistic Rationale & Causality

Ene-reductases (EREDs) belonging to the Old Yellow Enzyme (OYE) family catalyze the asymmetric reduction of activated α,β -unsaturated alkenes [1]. The enone precursor is an ideal substrate because the acetyl group heavily polarizes the alkene.

Causality of Reaction Design:

• Solvent System (5% DMSO in Buffer): The inclusion of 5% v/v DMSO is not arbitrary. The substrate exhibits limited aqueous solubility. DMSO disrupts the hydration shell of the substrate, increasing its bioavailability to the ERED active site without exceeding the solvent tolerance threshold of the enzyme (which typically denatures >10% v/v organic cosolvent).

• Cofactor Recycling (GDH/Glucose): EREDs require FMNH 2​ for hydride transfer, which is regenerated by NADPH. To avoid stoichiometric addition of expensive NADPH, a Glucose Dehydrogenase (GDH) coupled with D-glucose is used. This pulls the equilibrium forward, acting as a thermodynamic sink.

• Stereocontrol: The stereoselectivity is entirely governed by the enzyme's active site architecture, which forces the substrate into a specific binding pose, ensuring hydride delivery exclusively to the Re-face of the C4 atom, followed by stereoselective protonation at C3 by a conserved Tyrosine/Histidine residue [3].

Fig 1: Mechanistic sequence of ERED-catalyzed asymmetric reduction.

Self-Validating Protocol: Biocatalytic Reduction

Scale: 10 mmol (1.26 g of substrate)

• Buffer Preparation: Prepare 100 mL of 100 mM Potassium Phosphate (KPi) buffer. Adjust to exactly pH 7.0 using 1M KOH. Reasoning: pH 7.0 is the intersection of optimal stability for both ERED and GDH, preventing spontaneous hydrolysis of NADP + .

• Substrate Solubilization: Dissolve 1.26 g of 1-(5,6-dihydro-4H-pyran-3-yl)ethan-1-one in 5.0 mL of anhydrous DMSO. Slowly add this to the KPi buffer under vigorous stirring (500 rpm) to form a fine emulsion.

• Enzyme & Cofactor Addition: Add 15 mmol (2.7 g) of D-Glucose, followed by 0.1 mmol (76 mg) of NADP + . Add 20 mg of GDH (e.g., from Bacillus subtilis) and 50 mg of ERED (e.g., OYE1 or an engineered YqjM variant).

• Incubation & In-Process Control (IPC): Incubate at 30°C and 250 rpm.

  • Self-Validation Step: At 12 hours, extract a 100 µL aliquot into 500 µL Ethyl Acetate (EtOAc). Analyze via GC-FID. If the conversion is <90%, the system is cofactor-limited; add an additional 0.5 eq of D-glucose to re-initiate the GDH cycle.

• Downstream Processing: Once conversion is >99% (typically 24h), extract the aqueous phase with EtOAc (3 x 50 mL). The mild pH prevents base-catalyzed racemization of the product's alpha-chiral center.

• Isolation: Dry the combined organic layers over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure to yield the (S)-product.

Pathway B: Chemocatalytic Asymmetric Hydrogenation

Mechanistic Rationale & Causality

For environments lacking biocatalytic infrastructure, transition-metal asymmetric hydrogenation serves as the industrial gold standard [2].

Causality of Reaction Design:

• Catalyst Selection ([Rh(COD)((S)-BINAP)]BF 4​ ): Cationic Rhodium complexes exhibit enhanced electrophilicity compared to neutral ruthenium catalysts, facilitating the coordination of the less electron-rich olefinic bond of the enone.

• Ligand Geometry: The (S)-BINAP ligand's rigid binaphthyl backbone creates a highly restrictive C2-symmetric chiral pocket. This sterically shields one face of the coordinated substrate, enforcing migratory insertion exclusively to yield the (S)-enantiomer.

• Solvent (Degassed Methanol): Methanol acts as a weakly coordinating solvent that stabilizes the cationic Rh-intermediate during the catalytic cycle without outcompeting the enone for binding sites.

Fig 2: Process workflows for biocatalytic vs. chemocatalytic synthesis.

Step-by-Step Protocol: Chemocatalytic Hydrogenation

Scale: 10 mmol (1.26 g of substrate)

• Inert Atmosphere Setup: Inside an argon-filled glovebox, weigh 0.01 mmol (7.4 mg, 0.1 mol%) of[Rh(COD)((S)-BINAP)]BF 4​ into a high-pressure autoclave vial.

• Substrate Addition: Add 1.26 g of the enone substrate.

• Solvent Addition: Add 20 mL of anhydrous, strictly degassed methanol. Reasoning: Dissolved oxygen will irreversibly oxidize the phosphine ligand to the phosphine oxide, killing catalyst activity.

• Pressurization: Seal the autoclave, remove it from the glovebox, and connect to a hydrogen line. Purge the vessel with H 2​ gas three times (pressurize to 10 bar, then vent). Finally, pressurize to exactly 50 bar H 2​ .

• Reaction: Stir at 25°C for 12 hours.

• Workup: Carefully vent the H 2​ gas. Filter the methanolic solution through a short pad of Celite to remove precipitated rhodium black. Concentrate the filtrate under reduced pressure.

Quantitative Data & Process Comparison

The following table summarizes the operational metrics of both pathways, allowing process chemists to select the optimal route based on their facility's capabilities.

Parameter	Biocatalytic Pathway (ERED)	Chemocatalytic Pathway (Rh-BINAP)
Catalyst Loading	~0.5 wt% (Enzyme)	0.1 mol% (Precious Metal)
Operating Temperature	30°C	25°C
Operating Pressure	1 atm (Ambient)	50 bar (High Pressure)
Primary Solvent	Water (KPi Buffer)	Methanol (Anhydrous)
Enantiomeric Excess (ee)	> 99%	94 - 96%
Isolated Yield	88 - 92%	95 - 98%
E-factor (Waste generation)	High (Aqueous waste)	Low (Solvent recoverable)

Analytical Validation (Chiral GC)

To validate the ee of the synthesized (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one, chiral Gas Chromatography is required.

• Column: Hydrodex- β -TBDAc (or equivalent modified cyclodextrin stationary phase), 25 m x 0.25 mm.

• Carrier Gas: Helium at 1.5 mL/min.

• Oven Program: Isothermal at 120°C.

• Expected Retention Times:

  • (R)-enantiomer: ~14.2 min

  • (S)-enantiomer: ~15.5 min

References

• Winkler, C. K., et al. (2014). "Ene-reductases in asymmetric synthesis." Chemical Reviews, 114(8), 4004-4033. URL: [Link]

• Etayo, P., & Vidal-Ferran, A. (2013). "Rhodium-catalyzed asymmetric hydrogenation as a valuable synthetic tool for the preparation of chiral drugs." Chemical Society Reviews, 42(2), 728-754. URL: [Link]

• Toogood, H. S., & Scrutton, N. S. (2018). "New developments in 'ene'-reductase catalysed biological hydrogenations." Current Opinion in Chemical Biology, 43, 107-115. URL: [Link]

Sources

• 1. CN114245796A - Imidazo [1,2-a ] pyridinyl derivatives and their use in the treatment of disease - Google Patents [patents.google.com]

Application Note: (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one in Medicinal Chemistry and Drug Discovery

Introduction & Structural Rationale

In contemporary medicinal chemistry, the strategic incorporation of saturated oxygen-containing heterocycles is a proven tactic for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one serves as a highly versatile, chiral building block (synthon) designed to introduce a functionalized tetrahydropyran (THP) ring into complex active pharmaceutical ingredients (APIs).

The THP ring acts as a superior bioisostere for cyclohexane and phenyl rings [1]. By replacing highly lipophilic carbocycles with a THP moiety, medicinal chemists can significantly lower the partition coefficient (clogP) of a molecule while introducing a hydrogen-bond acceptor (the ether oxygen). This modification routinely enhances aqueous solubility, improves metabolic stability, and can establish novel binding interactions within target kinase or GPCR active sites [1]. Furthermore, the (S)-stereocenter of the pendant acetyl group provides a rigid, stereospecific vector for downstream functionalization, ensuring precise spatial orientation of the resulting pharmacophore.

Synthetic Divergence & Workflows

The acetyl group of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one acts as a primary synthetic handle. Depending on the target architecture, this intermediate can be rapidly diversified into three major classes of pharmacophores: chiral amines, tertiary alcohols, and Michael acceptors.

Fig 1: Synthetic divergence of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one.

Causality in Synthetic Design

• Reductive Amination: Converts the ketone into a sterically defined amine. This is the most common application, as aliphatic amines are ubiquitous in drug discovery for modulating pKa and forming salt bridges with target proteins [2].

• Aldol Condensation: Generates an α,β-unsaturated ketone. This is highly valuable for designing targeted covalent inhibitors (TCIs) where the enone acts as a Michael acceptor for catalytic cysteine residues.

• Grignard Addition: Yields a sterically congested tertiary alcohol, providing a strong, localized hydrogen-bond donor that is highly resistant to metabolic oxidation.

Case Study: Synthesis of IRAK4 Inhibitors

(S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one has been successfully utilized in the synthesis of Imidazo[1,2-a]pyridine derivatives, which are potent inhibitors of Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) [3]. IRAK4 is a critical node in the Toll-like receptor (TLR) and IL-1R signaling pathways. Dysregulation of this pathway is implicated in severe autoimmune diseases, inflammatory disorders, and certain oncological malignancies.

By utilizing the chiral THP-ketone to build the solvent-exposed tail of the Imidazo[1,2-a]pyridine core, researchers achieved an optimal balance of target affinity (via the core heterocycle) and favorable ADME properties (via the hydrophilic THP ring) [3].

Fig 2: Mechanism of action for THP-derived IRAK4 inhibitors in the TLR signaling pathway.

Validated Experimental Protocols

Protocol 1: Standardized Reductive Amination

This protocol utilizes Sodium Triacetoxyborohydride (NaBH(OAc)₃) to convert the ketone into a chiral amine. NaBH(OAc)₃ is explicitly chosen over NaBH₄ because the electron-withdrawing acetate groups reduce the nucleophilicity of the hydride. This critical property ensures that the reagent selectively reduces the transient, highly electrophilic iminium ion without prematurely reducing the starting ketone to an undesired secondary alcohol [2].

Self-Validating System: This workflow incorporates an LC-MS hold-point. By verifying imine formation before the addition of the reducing agent, the chemist prevents the irreversible consumption of the starting material, ensuring high atom economy and process reliability.

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under a nitrogen atmosphere, dissolve (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one (1.0 equiv, 10 mmol) and the desired primary or secondary amine (1.1–1.2 equiv) in anhydrous 1,2-dichloroethane (DCE) (0.2 M).

  • Expert Insight: DCE is preferred over dichloromethane (DCM) because its higher boiling point allows for mild heating if the amine is sterically hindered.

• Acid Catalysis (Conditional): If utilizing a weakly basic amine (e.g., an aniline derivative), add glacial acetic acid (1.0 equiv). This accelerates the dehydration step required for imine formation.

• Hold-Point (Validation): Stir the mixture at room temperature for 1–3 hours. Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. Do not proceed until the mass of the starting ketone is depleted and the mass of the imine/iminium intermediate is dominant.

• Reduction: Cool the reaction to 0 °C using an ice bath. Add NaBH(OAc)₃ (1.5 equiv) portion-wise over 15 minutes.

  • Expert Insight: Portion-wise addition controls the mild exotherm and prevents the thermal degradation of the borohydride complex.

• Completion: Remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 4–12 hours until complete by TLC/LC-MS.

• Quench & Workup: Quench the reaction carefully with saturated aqueous NaHCO₃ (equal volume to DCE). Stir vigorously for 30 minutes to destroy unreacted hydride and neutralize the acetic acid. Extract the aqueous layer with DCM (3 x 20 mL).

• Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product via flash column chromatography (Silica gel, typically a gradient of Hexanes/EtOAc or DCM/MeOH for basic amines).

Quantitative Data: Optimization of Reductive Amination

The following table summarizes the optimized conditions for different classes of amines reacting with (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one, highlighting the causality behind specific additive choices.

Entry	Amine Class	Additive	Solvent	Time (h)	Yield (%)	Causality / Mechanistic Observation
1	Primary (Aliphatic)	None	DCE	4	88%	Highly nucleophilic; rapid imine formation requires no catalysis.
2	Primary (Aniline)	AcOH (1.0 eq)	DCE	12	76%	Weak nucleophile; acid catalysis required to activate the ketone carbonyl.
3	Secondary (Acyclic)	None	DCE	8	81%	Moderate steric hindrance; standard conditions sufficient for enamine/iminium formation.
4	Secondary (Cyclic/Hindered)	Ti(OiPr)₄ (1.2 eq)	THF	24	68%	Severe steric clash; strong Lewis acid required to drive iminium formation and scavenge water.

References

• Abdel-Magid, A. F., & Maryanoff, C. A. (1996). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. ACS Symposium Series, 641, 201-216. Available at: [Link]

• Patent CN114245796A. (2022). Imidazo[1,2-a]pyridinyl derivatives and their use in the treatment of disease. Google Patents.

The Strategic Utility of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one in the Synthesis of Bioactive Molecules: Application to Dipeptidyl Peptidase-4 (DPP-4) Inhibitors

Introduction: The Tetrahydropyran Scaffold as a Privileged Motif in Medicinal Chemistry

The tetrahydropyran (THP) ring is a prevalent structural motif in a vast array of natural products and pharmaceutically active compounds. Its saturated, non-planar, and polar nature confers favorable physicochemical properties, such as improved aqueous solubility and metabolic stability, making it a desirable feature in modern drug design. The incorporation of a THP scaffold can significantly influence a molecule's pharmacokinetic and pharmacodynamic profile by providing a rigid, three-dimensional framework that can effectively orient substituents for optimal interaction with biological targets. Consequently, the development of synthetic routes to enantiomerically pure, functionalized THP building blocks is of paramount importance to medicinal chemists.

This application note focuses on the utility of a specific chiral building block, (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one , in the synthesis of bioactive molecules. The presence of a stereocenter at the 3-position and a ketone functional group provides a versatile handle for a variety of chemical transformations, enabling the construction of complex molecular architectures with high stereochemical control.

Core Application: Synthesis of Chiral Amines for DPP-4 Inhibitors

A significant application of (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one lies in the synthesis of chiral amines, which are key intermediates for a new class of oral anti-hyperglycemic agents known as Dipeptidyl Peptidase-4 (DPP-4) inhibitors. These drugs, such as Sitagliptin (Januvia®), play a crucial role in the management of type 2 diabetes mellitus.[1][2] The therapeutic efficacy of many DPP-4 inhibitors relies on the precise stereochemistry of their constituent fragments.

The synthesis of novel tetrahydropyran-containing DPP-4 inhibitors has been reported, highlighting the importance of the 3-amino-tetrahydropyran core for activity.[3] (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one serves as an ideal precursor to the corresponding (S)-amine at the 3-position through stereoselective reductive amination. This key transformation allows for the introduction of the crucial amine functionality while retaining the desired stereochemistry of the pyran ring.

Diagram 1: Retrosynthetic Analysis

Caption: Retrosynthetic approach for DPP-4 inhibitors.

Experimental Protocols: Stereoselective Reductive Amination

The conversion of the ketone in (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one to the corresponding primary amine is a critical step. Direct reductive amination offers an efficient route, often proceeding in a one-pot fashion. Various methods for reductive amination are well-established in the literature, utilizing a range of reducing agents and ammonia sources.[4]

Protocol 1: Reductive Amination using Sodium Cyanoborohydride

This protocol describes a common and effective method for the reductive amination of ketones. The in situ formation of an imine or enamine, followed by reduction with a mild hydride source like sodium cyanoborohydride, typically proceeds with high yield and stereoselectivity.

Materials:

Reagent/Solvent	Grade	Supplier
(S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one	≥95%	Commercially Available
Ammonium Acetate (NH₄OAc)	ACS Reagent Grade	Standard Supplier
Sodium Cyanoborohydride (NaBH₃CN)	95%	Standard Supplier
Methanol (MeOH)	Anhydrous	Standard Supplier
Diethyl Ether (Et₂O)	Anhydrous	Standard Supplier
Saturated Sodium Bicarbonate (NaHCO₃) solution	-	Prepared in-house
Anhydrous Magnesium Sulfate (MgSO₄)	-	Standard Supplier

Procedure:

• To a solution of (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one (1.0 eq) in anhydrous methanol (0.2 M) in a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, add ammonium acetate (10.0 eq).

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the imine intermediate.

• Cool the reaction mixture to 0 °C using an ice bath.

• Carefully add sodium cyanoborohydride (1.5 eq) portion-wise over 15 minutes. Caution: NaBH₃CN is toxic and should be handled in a well-ventilated fume hood.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by the slow addition of water.

• Concentrate the mixture under reduced pressure to remove most of the methanol.

• Partition the residue between diethyl ether and a saturated aqueous solution of sodium bicarbonate.

• Separate the layers and extract the aqueous phase with diethyl ether (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

• Purify the crude amine by flash column chromatography on silica gel to yield the desired (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-amine.

Diagram 2: Experimental Workflow

Caption: Workflow for stereoselective reductive amination.

Discussion and Mechanistic Insights

The stereochemical outcome of the reductive amination is crucial. In the case of (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one, the existing stereocenter at the 3-position of the pyran ring can influence the facial selectivity of the hydride attack on the iminium ion intermediate. While the substrate control may not be absolute, it often favors the formation of one diastereomer over the other. The choice of reducing agent and reaction conditions can be optimized to enhance this diastereoselectivity. For instance, bulkier reducing agents may exhibit higher degrees of stereocontrol.

The resulting chiral amine, (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-amine, is a valuable intermediate. It can be further elaborated through standard peptide coupling reactions with other fragments to construct the final DPP-4 inhibitor. The primary amine provides a nucleophilic handle for the formation of an amide bond, a common linkage in many pharmaceutical agents.

Conclusion

(S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one is a strategically important chiral building block for the synthesis of bioactive molecules, particularly in the development of novel therapeutics for type 2 diabetes. Its utility in the stereoselective synthesis of 3-amino-tetrahydropyran cores, which are central to a new generation of DPP-4 inhibitors, has been highlighted. The provided protocol for reductive amination offers a reliable and efficient method for the conversion of this ketone to the corresponding chiral amine, a key step in the synthetic pathway towards these important therapeutic agents. The principles and protocols outlined in this application note are intended to provide researchers and scientists in drug development with a practical guide to leveraging the synthetic potential of this versatile chiral building block.

References

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• Biftu, T., et al. (2013). Novel Tetrahydropyran Analogs as Dipeptidyl Peptidase IV Inhibitors: Profile of Clinical Candidate (2R,3S,5R)-2-(2,5-difluorophenyl)-5-[2-(methylsulfonyl)-2,6-dihydropyrrolo[3,4-c]pyrazol-5(4H)-yl]tetrahydro-2H-pyran-3-amine. Bioorganic & Medicinal Chemistry Letters, 23(19), 5361-5366. [Link]

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Scale-up synthesis of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one

An Application Note and Protocol for the Scale-Up Synthesis of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one

Authored by: A Senior Application Scientist

Abstract

This document provides a detailed guide for the scale-up synthesis of (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one, a valuable chiral building block in medicinal chemistry and drug development. The tetrahydropyran (THP) motif is a prevalent core structure in numerous bioactive natural products and pharmaceuticals.[1][2] This guide outlines a robust and scalable synthetic route, starting from commercially available materials. The protocol emphasizes safety, efficiency, and reproducibility, making it suitable for researchers in industrial and academic settings. We will delve into the rationale behind the chosen synthetic strategy, provide a detailed step-by-step protocol, and present methods for characterization and quality control.

Introduction and Strategic Rationale

The asymmetric synthesis of complex molecules is a cornerstone of modern drug development.[3] (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one represents a key chiral intermediate whose stereocenter is crucial for the biological activity of the final active pharmaceutical ingredient (API). While numerous methods exist for the asymmetric synthesis of tetrahydropyrans, including organocatalytic cascade reactions and intramolecular oxa-Michael additions, not all are amenable to large-scale production due to factors like catalyst cost, reaction sensitivity, or complex purification procedures.[4][5][6][7]

The strategy detailed herein was selected for its scalability, reliability, and economic viability. It employs a well-established Grignard reaction on a chiral Weinreb amide derived from a tetrahydropyran precursor. This approach offers several advantages for scale-up:

• Convergent Synthesis: The key carbon-carbon bond is formed in a predictable and high-yielding manner.

• Use of Grignard Reagents: Grignard reactions are a workhorse of industrial organic synthesis, with well-understood safety protocols and reaction kinetics.[8][9]

• Stable Intermediate: The use of a Weinreb amide (N-methoxy-N-methylamide) as an intermediate prevents the common side reaction of over-addition that occurs with esters, leading to a cleaner reaction profile and simpler purification.

• Stereochemical Control: The stereochemistry is established early in the synthesis using a reliable chiral auxiliary or starting from a chiral pool material, which is then carried through the synthetic sequence.

Overall Synthetic Workflow

The proposed synthesis is a multi-step process designed for robust execution on a larger scale. The workflow begins with the formation of a tetrahydropyran-3-carboxylic acid derivative, which is then converted to a Weinreb amide. The key transformation is the addition of a methyl group via a Grignard reagent, followed by workup and purification to yield the target molecule.

Caption: Mechanism of Grignard addition to a Weinreb amide.

Procedure:

• Reaction Setup: In a flame-dried 5 L three-necked flask under a nitrogen atmosphere, dissolve the crude Weinreb amide (115 g, ~0.66 mol) from the previous step in anhydrous THF (1.5 L).

• Cooling: Cool the solution to -10 °C using an ice/salt bath.

• Grignard Addition: Slowly add methylmagnesium bromide (3.0 M solution in diethyl ether, 243 mL, 0.73 mol, 1.1 eq) dropwise via a dropping funnel over 2 hours. Maintain the internal temperature below 0 °C throughout the addition. This reaction is exothermic.

• Reaction Monitoring: After the addition is complete, stir the mixture at 0 °C for an additional 2 hours. Monitor the reaction progress by TLC or LC-MS to confirm the consumption of the starting material.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution (500 mL) at 0 °C. A white precipitate (magnesium salts) will form.

• Work-up: Allow the mixture to warm to room temperature. Add diethyl ether (1 L) and stir vigorously for 15 minutes.

• Extraction: Separate the organic layer. Extract the aqueous layer with diethyl ether (2 x 500 mL).

• Washing: Combine the organic layers and wash sequentially with 1 M HCl (500 mL), saturated aqueous NaHCO₃ (500 mL), and brine (500 mL).

• Drying and Concentration: Dry the combined organic extracts over anhydrous MgSO₄, filter, and concentrate under reduced pressure to give the crude product.

Purification

For scale-up, purification via vacuum distillation is preferred over chromatography for its efficiency and cost-effectiveness.

Procedure:

• Setup: Assemble a vacuum distillation apparatus.

• Distillation: Distill the crude oil under reduced pressure. The product, (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one, is a colorless liquid.

• Collection: Collect the fraction boiling at the appropriate temperature and pressure (literature boiling points can be used as a guide, e.g., ~90-95 °C at ~15 mmHg).

Product Characterization and Quality Control

Test	Specification
Appearance	Colorless to pale yellow liquid
Identity by ¹H NMR	Conforms to structure
Purity by GC	≥ 98.0%
Chiral Purity by HPLC	≥ 99.0% ee
Optical Rotation	Matches literature value for the (S)-enantiomer

Expected ¹H NMR Data (CDCl₃, 400 MHz):

• δ 3.85-3.95 (m, 1H), 3.40-3.55 (m, 2H), 3.25-3.35 (m, 1H), 2.70-2.80 (m, 1H), 2.15 (s, 3H), 1.80-1.95 (m, 1H), 1.50-1.75 (m, 3H).

Conclusion

This application note provides a comprehensive and scalable protocol for the synthesis of enantiomerically pure (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one. By employing a robust strategy centered around a Weinreb amide intermediate and a Grignard reaction, this method ensures high yields, excellent purity, and operational simplicity suitable for industrial production. The detailed procedures and analytical specifications serve as a reliable guide for researchers and process chemists in the pharmaceutical industry.

References

• Enders, D., et al. (2014). Asymmetric Synthesis of Highly Functionalized Tetrahydropyrans via a One-Pot Organocatalytic Michael/Henry/Ketalization Sequence. Organic Letters, 16(14), 3768–3771. Available at: [Link]

• Ma, X., et al. (2015). Catalytic Asymmetric Synthesis of Chiral Oxaspirolactones and Tetrahydropyrans via Ammonium-Catalyzed Reactions of Vinyl Ketones and Nitroalcohols. Organic Letters, 17(23), 5862–5865. Available at: [Link]

• Kim, H., & Lee, C. (2012). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. Molecules, 17(9), 10495–10529. Available at: [Link]

• Enders, D., et al. (2014). Asymmetric Synthesis of Highly Functionalized Tetrahydropyrans via a One-Pot Organocatalytic Michael/Henry/Ketalization Sequence. Organic Letters. Available at: [Link]

• Enders, D., et al. (2014). Asymmetric Synthesis of Highly Functionalized Tetrahydropyrans via a One-Pot Organocatalytic Michael/Henry/Ketalization Sequence. Organic Letters. Available at: [Link]

• Enders, D., et al. (2014). Asymmetric Synthesis of Highly Functionalized Tetrahydropyrans via a One-Pot Organocatalytic Michael/Henry/Ketalization Sequence. Organic Letters. Available at: [Link]

• Enders, D., & Narine, A. A. (2008). Asymmetric organocatalytic methods for the synthesis of tetrahydropyrans and their application in total synthesis. Chemical Society Reviews, 37(9), 1751-1763. Available at: [Link]

• Lerchner, A., & Carreira, E. M. (2005). A Catalytic Asymmetric Bioorganic Route to Enantioenriched Tetrahydro- and Dihydropyranones. Journal of the American Chemical Society, 127(4), 1152–1153. Available at: [Link]

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• Ihara, M., et al. (1995). A new entry to asymmetric synthesis of 1-substituted 1,2,3,4-tetrahydro-β-carbolines employing a pyroglutamic acid derivative as a chiral auxiliary. Journal of the Chemical Society, Perkin Transactions 1, (8), 1005-1007. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one

Welcome to the technical support guide for the synthesis of (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis. The following question-and-answer section provides in-depth, experience-driven advice to help you troubleshoot and optimize your experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My reaction is yielding a significant amount of a tertiary alcohol byproduct, 2-(tetrahydro-2H-pyran-3-yl)propan-2-ol, resulting in a low yield of the desired ketone. What is causing this and how can I prevent it?

This is the most common challenge in synthesizing ketones from esters using Grignard reagents. The issue stems from the relative reactivity of the starting material and the intermediate product.

Root Cause Analysis:

The reaction proceeds in two potential stages. First, one equivalent of the Grignard reagent (e.g., methylmagnesium bromide) adds to your starting ester, (S)-methyl tetrahydro-2H-pyran-3-carboxylate, to form a tetrahedral intermediate (a magnesium hemiacetal). This intermediate can then collapse, eliminating the methoxide leaving group to form the desired ketone.

However, the newly formed ketone is generally more reactive towards the Grignard reagent than the starting ester.[1][2][3] Consequently, a second equivalent of the Grignard reagent can rapidly add to the ketone, leading to the formation of a tertiary alcohol after acidic workup.[1][3][4]

Diagram 1. Reaction pathway showing desired ketone formation and the over-addition side reaction.

Troubleshooting and Optimization Protocols:

To favor the formation of the ketone, you must control the reaction kinetics to prevent the second addition.

1. Strict Temperature Control: Maintaining a very low temperature is the most critical parameter. Performing the reaction at -78 °C (a dry ice/acetone bath) stabilizes the initial tetrahedral intermediate, slowing its collapse to the highly reactive ketone and disfavoring the second Grignard addition.[5]

2. Inverse Addition of the Grignard Reagent: Instead of adding the Grignard reagent to the ester, perform an "inverse addition." Add the ester solution slowly and dropwise to the Grignard reagent solution, which should also be maintained at -78 °C. This ensures that the Grignard reagent is always in excess relative to the ester at any given moment, but the ketone formed is in a low concentration and less likely to react further. A syringe pump is highly recommended for a slow, consistent addition rate.

3. Careful Stoichiometry: Use a minimal excess of the Grignard reagent. While a slight excess is needed to drive the reaction to completion, using more than 1.1-1.2 equivalents significantly increases the risk of over-addition. It is advisable to titrate your Grignard reagent before use to know its exact concentration.

4. Low-Temperature Quench: Quench the reaction at -78 °C before allowing it to warm. Add a saturated aqueous solution of ammonium chloride (NH₄Cl) dropwise. This mild proton source will effectively neutralize the reaction and protonate the alkoxide intermediates without causing degradation or side reactions that can occur with stronger acids at higher temperatures.

Table 1: Impact of Reaction Parameters on Product Distribution

Parameter	Standard Condition	Optimized Condition	Expected Outcome
Temperature	0 °C to RT	-78 °C	Significantly reduced tertiary alcohol formation.[5]
Addition Mode	Grignard to Ester	Ester to Grignard (Inverse)	Minimizes local concentration of the reactive ketone intermediate.
Stoichiometry	>1.5 eq. MeMgBr	1.1 eq. MeMgBr	Prevents excess nucleophile from driving over-addition.
Quenching	Add acid at RT	Add sat. aq. NH₄Cl at -78 °C	Milder workup preserves the desired product.

Question 2: I am observing a low or inconsistent yield even after controlling for over-addition. What other factors could be at play?

If the formation of the tertiary alcohol is not the primary issue, troubleshooting should focus on the integrity of the reagents and the reaction setup.

Diagram 2. Troubleshooting workflow for low reaction yield.

Troubleshooting and Optimization Protocols:

1. Grignard Reagent Quality: Grignard reagents are highly basic and nucleophilic, making them extremely sensitive to moisture and air (O₂).[4][6]

• Protocol: Ensure your Grignard reagent is fresh or has been stored properly under an inert atmosphere. Commercially available solutions can vary in concentration over time. It is best practice to titrate the Grignard reagent (e.g., using a known amount of I₂ or a Salicylaldehyde phenylhydrazone indicator) immediately before use to determine its active concentration.

2. Anhydrous Reaction Conditions: Any protic source, especially water, will quench the Grignard reagent, rendering it inactive and reducing your effective stoichiometry.

• Protocol:

  • All glassware must be rigorously dried, preferably by flame-drying under vacuum or oven-drying overnight at >120 °C and cooling in a desiccator.

  • Use anhydrous solvents. Anhydrous diethyl ether or tetrahydrofuran (THF) are common choices. Ensure they are freshly distilled or from a sealed bottle purged with an inert gas.

  • The reaction must be conducted under a positive pressure of an inert atmosphere (Argon or Nitrogen).

3. Purity of Starting Ester: Impurities in your (S)-methyl tetrahydro-2H-pyran-3-carboxylate, such as residual acid from its preparation, can also quench the Grignard reagent.

• Protocol: Ensure the starting ester is pure and free of acidic or water contaminants. If necessary, purify the ester by vacuum distillation or flash chromatography before use. A simple ¹H NMR can help confirm purity.

Question 3: How can I ensure the stereochemical integrity of the (S)-enantiomer is maintained throughout the synthesis?

Maintaining stereochemical purity is paramount for any chiral synthesis.

Analysis of Stereocenter Stability:

The chiral center in (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one is at the C3 position of the pyran ring. This position is beta to the newly formed carbonyl group. Protons alpha to a carbonyl are susceptible to enolization and subsequent racemization under basic or acidic conditions. However, since the stereocenter is not in the alpha position, it is not prone to epimerization under the standard, carefully controlled Grignard reaction and workup conditions.

Key Control Points:

• Enantiopurity of Starting Material: The most critical factor is the enantiomeric excess (ee%) of your starting material, (S)-methyl tetrahydro-2H-pyran-3-carboxylate. The stereochemical outcome of the product is entirely dependent on the purity of this precursor.

  • Verification Protocol: Before starting, verify the ee% of your starting ester using a suitable chiral analytical method, such as chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC).

• Avoid Harsh Conditions: While the stereocenter is robust, it is always good practice to avoid extreme conditions. Do not expose the reaction mixture or the purified product to high temperatures or strong, prolonged acidic or basic conditions during workup or purification, as this could potentially lead to unforeseen side reactions. The recommended mild quench with saturated aqueous NH₄Cl is ideal.

Question 4: Purification of the final product is difficult, with products co-eluting during column chromatography. What is an effective purification strategy?

The target ketone and the primary byproduct, the tertiary alcohol, often have similar polarities, which can complicate purification by standard flash chromatography.

Detailed Purification Protocol:

• Initial Workup: After the low-temperature quench with saturated aqueous NH₄Cl, allow the mixture to warm to room temperature. Transfer it to a separatory funnel, add diethyl ether or ethyl acetate to dilute, and wash sequentially with water and then brine. This removes inorganic salts and water-soluble components. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Chromatography Optimization:

  • TLC Analysis: Before attempting a large-scale column, carefully analyze the crude mixture by Thin-Layer Chromatography (TLC). Test various solvent systems of hexane and ethyl acetate (or diethyl ether). A good starting point is 9:1 Hexane:EtOAc. Gradually increase the polarity (e.g., 8:2, 7:3) to find a system that gives good separation (ΔRf > 0.15) between the desired ketone and the alcohol byproduct.

  • Visualization: The ketone and alcohol can be visualized with a potassium permanganate (KMnO₄) stain.

• Flash Column Chromatography:

  • Packing: Use a long column with a sufficient amount of silica gel (a mass ratio of at least 50:1 silica-to-crude-product is recommended).

  • Elution: Begin eluting with a low-polarity solvent system (e.g., 95:5 Hexane:EtOAc) to first elute any non-polar impurities and unreacted starting ester. Then, slowly and gradually increase the polarity of the eluent. A very shallow gradient is key to resolving compounds with similar Rf values.

Table 2: Expected Elution Order in Normal Phase Chromatography

Compound	Description	Expected Relative Rf
(S)-Ester	Starting Material	Highest
(S)-Ketone	Desired Product	Intermediate
Tertiary Alcohol	Byproduct	Lowest

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• McKenzie, A., et al. (1947). The Action of Grignard Reagents on Esters, etc. RSC Publishing. [Link]

• US6642035B2 - Synthesis of B-keto esters.

• Merrick, J. S., et al. (2017). Reactions of Allylmagnesium Reagents with Carbonyl Compounds and Compounds with C=N Double Bonds: Their Diastereoselectivities Generally Cannot Be Analyzed Using the Felkin–Anh and Chelation-Control Models. ACS Publications. [Link]

• Trost, B. M., et al. (2018). A Catalytic Method for the Enantioselective Synthesis of α-Quaternary Ketones, α-Ketoesters and Aldehydes. ACS Publications. [Link]

• JoVE. (2025). Video: Esters to Alcohols: Grignard Reaction. Journal of Visualized Experiments. [Link]

• St. Denis, J. D., et al. (2018). Exploiting Carvone To Demonstrate Both Stereocontrol and Regiocontrol: 1,2- vs 1,4-Addition of Grignard Reagents and Organocuprates. Journal of Chemical Education. [Link]

• Song, W., et al. (2018). Synthesis of Tetrahydropyran from Tetrahydrofurfuryl Alcohol over Cu–Zno/Al2O3 under a Gaseous-Phase Condition. MDPI. [Link]

• Ashenhurst, J. (2011). Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. [Link]

• Pearson+. Grignard reagents add to carbonate esters as they add to other esters. pearson.com. [Link]

• Matharu, D. S., et al. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. MDPI. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Esters to Ketones - Chemistry Steps [chemistrysteps.com]
• 3. jove.com [jove.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Yield &amp; Enantioselectivity Optimization for (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific synthetic bottlenecks encountered when producing (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one (CAS: 1443981-45-0).

Synthesizing this chiral tetrahydropyran derivative typically relies on the asymmetric reduction of its α,β-unsaturated precursor, 1-(5,6-dihydro-4H-pyran-3-yl)ethan-1-one. Achieving high enantiomeric excess (ee >99%) and quantitative yields requires precise control over the catalytic microenvironment. This guide covers the two most robust industrial methodologies: Biocatalytic Ene-Reductase (ERED) Reduction and Transition-Metal Catalyzed Asymmetric Hydrogenation .

Part 1: Biocatalytic Asymmetric Reduction (ERED / OYE Family)

Ene-reductases (EREDs) from the Old Yellow Enzyme (OYE) family catalyze the highly stereoselective reduction of activated C=C bonds using a nicotinamide cofactor[1]. The reaction follows a ping-pong bi-bi mechanism: the flavin mononucleotide (FMN) prosthetic group is first reduced by NAD(P)H, followed by a stereospecific hydride transfer to the β-carbon of the enone and protonation at the α-carbon[2].

Troubleshooting FAQs

Q: My ERED reaction stalls at 40% conversion despite high enzyme loading. How do I push it to completion? A: This is almost always a failure in the cofactor recycling system, not the ERED itself. EREDs require stoichiometric NAD(P)H. We couple the reaction with Glucose Dehydrogenase (GDH) and D-glucose to regenerate NAD(P)H[3]. However, GDH oxidizes glucose to gluconic acid, which rapidly drops the pH of the reaction mixture. If the pH falls below 6.0, both ERED and GDH denature. Fix: Do not rely solely on a static phosphate buffer. Implement an auto-titrator feeding 1M NaOH to maintain a strict pH of 7.0, or use a biphasic system to partition the inhibitory byproducts.

Q: The enantiomeric excess (ee) is fluctuating between batches (85% - 92%). How do I lock in >99% ee? A: Fluctuating ee in biocatalysis often stems from substrate solubility limits or reverse dehydrogenative activity. If the enone precursor precipitates, the local concentration drops, and the enzyme may begin catalyzing the reverse desaturation of the product, which is inherently less stereocontrolled[4]. Fix: Introduce a water-miscible co-solvent (e.g., 5% v/v DMSO or deep eutectic solvents) to ensure homogeneous substrate distribution. Additionally, structure-guided variants of EREDs (like XenA mutants) have been shown to enlarge the active cavity, eliminating steric clashes and locking the substrate in a single pro-chiral orientation[5].

Self-Validating Protocol: ERED-Mediated Reduction

To ensure the protocol is self-validating, always run a "GDH-only" negative control to verify that background chemical reduction is zero.

• Preparation: Prepare 100 mL of 100 mM potassium phosphate buffer. Adjust to exactly pH 7.0.

• Substrate Addition: Dissolve 1-(5,6-dihydro-4H-pyran-3-yl)ethan-1-one (50 mM) in 5 mL of DMSO. Add this dropwise to the buffer to prevent crashing out.

• Cofactor Setup: Add D-glucose (150 mM) and NADP+ (0.1 mM). Note the catalytic amount of NADP+; the system must recycle it.

• Enzyme Introduction: Add GDH (10 U/mL) and the selected ERED variant (e.g., XenA C25A, 5 mg/mL)[5].

• Incubation: Incubate at 30°C with orbital shaking (200 rpm). Monitor pH continuously; titrate with 1M NaOH if it drops below 6.8.

• Workup: After 12 hours, extract with ethyl acetate (3 x 50 mL). Dry over Na2SO4 and concentrate.

Quantitative Data: ERED Optimization Parameters

Enzyme Variant	Co-Solvent (v/v)	Cofactor System	Conversion (%)	Enantiomeric Excess (ee %)
Wild-Type OYE1	None	GDH / Glucose	42%	88% (S)
Wild-Type OYE1	5% DMSO	GDH / Glucose	78%	91% (S)
XenA (WT)	5% DMSO	GDH / Glucose	85%	94% (S)
XenA (C25A)	5% DMSO	GDH / Glucose	>99%	>99% (S)

Part 2: Transition-Metal Catalyzed Asymmetric Hydrogenation

For environments where biocatalysis is not feasible, homogeneous asymmetric hydrogenation using chiral Iridium (Ir) or Ruthenium (Ru) complexes is the gold standard for synthesizing chiral tetrahydropyrans[6].

Troubleshooting FAQs

Q: I am achieving >95% conversion, but the enantioselectivity is poor (<50% ee). What is causing the racemic drift? A: In transition-metal catalysis of heterocyclic enones, poor ee at high conversion is typically caused by a lack of transition-state rigidity. The substrate is likely rotating freely before the migratory insertion of hydride. Fix: Introduce a Brønsted acid co-catalyst (e.g., HCl in dioxane). Recent mechanistic studies demonstrate that strong Brønsted acids form a single anion-binding interaction network between the substrate, the acid, and the chiral ligand (e.g., N-methylated ZhaoPhos). This locks the substrate in place, drastically improving both reactivity and stereocontrol[7][8].

Q: The catalyst dies within the first hour, yielding <10% conversion. Is it oxygen poisoning? A: While Ir and Ru catalysts are sensitive to oxygen, premature catalyst death in pyran-synthesis is more frequently caused by substrate impurities—specifically, residual sulfur or amine compounds from upstream synthesis steps that irreversibly coordinate to the metal center. Fix: Pass the enone precursor through a short pad of activated basic alumina immediately prior to the reaction. Ensure the hydrogen gas is ultra-high purity (UHP, 99.999%).

Self-Validating Protocol: Ir-Catalyzed Hydrogenation

To validate the system, monitor the hydrogen uptake curve. A linear drop in pressure indicates active catalysis, whereas a sudden plateau indicates catalyst poisoning.

• Inert Preparation: Inside a nitrogen-filled glovebox, dissolve the enone precursor (1.0 mmol) in anhydrous, degassed dichloromethane (5.0 mL).

• Catalyst Assembly: Add the Ir-catalyst precursor [Ir(COD)Cl]2 (0.5 mol%) and the chiral ligand (S)-ZhaoPhos (1.1 mol%). Stir for 15 minutes to allow complexation.

• Activation: Add 10 mol% of HCl (4M in dioxane) as the Brønsted acid co-catalyst[8].

• Hydrogenation: Transfer the mixture to a Parr autoclave. Purge the vessel with H2 gas three times, then pressurize to 30 atm.

• Reaction: Stir vigorously at 25°C for 16 hours.

• Isolation: Vent the H2 gas carefully. Concentrate the solvent under reduced pressure and purify the (S)-ketone via flash chromatography.

Quantitative Data: Hydrogenation Optimization Parameters

Catalyst System	Additive / Co-catalyst	Solvent	Yield (%)	Enantiomeric Excess (ee %)
Ir-(S)-BINAP	None	Methanol	45%	62% (S)
Ir-(S)-ZhaoPhos	None	DCM	60%	75% (S)
Ir-(S)-ZhaoPhos	10 mol% HCl	DCM	96%	>99% (S)

Part 3: Mechanistic Pathways & Decision Trees

Visualizing the catalytic cycles and troubleshooting logic is critical for rapid bench-side diagnostics.

Figure 1: Ene-Reductase catalytic cycle coupled with the GDH/Glucose cofactor recycling system.

Figure 2: Diagnostic decision tree for troubleshooting transition-metal asymmetric hydrogenation.

References

• Asymmetric bioreduction of activated alkenes to industrially relevant optically active compounds.National Institutes of Health (NIH) / PMC.
• An Industrial Perspective of Ene Reductase (ERED)
• Ene-Reductase-Catalyzed Reduction for Kinetic Resolution of Morita–Baylis–Hillman Adducts.
• Enantioselective Synthesis of 2,6-cis-Disubstituted Tetrahydropyrans via a Tandem Catalytic Asymmetric Hydrogenation/Oxa-Michael Cyclization.
• Highly efficient Ir-catalyzed asymmetric hydrogenation of benzoxazinones and derivatives with a Brønsted acid coc

Sources

• 1. Asymmetric bioreduction of activated alkenes to industrially relevant optically active compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. books.rsc.org [books.rsc.org]
• 3. almacgroup.com [almacgroup.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Synthesis of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one

Welcome to the technical support guide for the synthesis of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one. This resource is designed for researchers, chemists, and drug development professionals encountering challenges in the synthesis of this valuable chiral building block. We will explore common synthetic pathways, troubleshoot frequently encountered side products, and provide detailed, field-tested protocols to enhance the success of your experiments.

Introduction: The Challenge of a Chiral Ketone

(S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one is a key intermediate in medicinal chemistry, valued for the stereochemically defined tetrahydropyran (THP) scaffold. Synthesizing this molecule with high chemical and optical purity can be challenging. The primary difficulties arise from two main areas: controlling the reactivity of organometallic reagents to prevent over-addition and preserving the integrity of the sensitive stereocenter at the C3 position, which is alpha to the newly formed carbonyl group and thus susceptible to epimerization.

This guide provides a problem-centric approach to navigate these challenges effectively.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during synthesis. We diagnose the likely causes and provide actionable solutions based on fundamental chemical principles.

Question 1: My reaction is incomplete, and I'm recovering significant amounts of starting material. What's going wrong?

This is a common issue, particularly in reactions involving the formation of the crucial C-C bond, such as Grignard additions or acylations.

Probable Causes & Solutions:

• Poor Reagent Quality (Organometallics): Grignard reagents (e.g., MeMgBr) are notoriously sensitive to moisture and air. Their actual concentration in solution can be significantly lower than stated.

  • Solution: Always titrate your Grignard reagent before use to determine its active concentration. Ensure all glassware is flame-dried or oven-dried, and the reaction is conducted under a strictly inert atmosphere (Nitrogen or Argon).

• Competitive Enolization: If your substrate is a THP-3-ketone or ester with an acidic alpha-proton, the Grignard reagent can act as a base instead of a nucleophile, leading to the formation of an enolate and recovery of the starting material after workup.[1]

  • Solution: Perform the addition at very low temperatures (e.g., -78 °C) to favor the kinetic nucleophilic addition pathway over deprotonation.

• Incomplete Oxidation: When preparing the ketone from its corresponding secondary alcohol, incomplete conversion is often due to insufficient oxidant or oxidant deactivation.

  • Solution: Ensure you are using a sufficient excess of the oxidizing agent (typically 1.5-2.0 equivalents for Swern or DMP oxidations). For Swern oxidations, confirm the quality of your oxalyl chloride and DMSO, as they can degrade upon storage.[2][3]

Troubleshooting Workflow: Incomplete Reaction

A workflow for diagnosing incomplete reactions.

Question 2: My main impurity is a tertiary alcohol. How do I prevent its formation?

The formation of 1-(tetrahydro-2H-pyran-3-yl)ethan-1,1-diol's methyl ether after reacting a methyl Grignard with a THP-3-ester is a classic example of over-addition. The ketone product is more reactive than the starting ester, leading to a second nucleophilic attack.[4][5]

Probable Cause & Solution:

• High Reactivity of Ketone Intermediate: The initially formed ketone is immediately attacked by another equivalent of the Grignard reagent present in the reaction mixture.

• The Weinreb Amide Solution: The most effective strategy to prevent this is to use a N-methoxy-N-methylamide (Weinreb amide) derivative of (S)-tetrahydropyran-3-carboxylic acid. The Grignard reagent adds to the amide to form a stable, chelated tetrahedral intermediate. This intermediate does not collapse to a ketone until the acidic workup, at which point all the Grignard reagent has been quenched, thus preventing over-addition.[4]

Synthetic Pathways & Side Product Formation

Comparison of synthetic routes and side product formation.

Question 3: My final product shows significant racemization. Where did I lose my stereochemistry?

Losing stereochemical integrity is a critical failure. The chiral center at C3 is adjacent to the carbonyl group, making its proton acidic and susceptible to removal.

Probable Causes & Solutions:

• Harsh Workup Conditions: Exposure to strong acid or base during the reaction workup can catalyze enolization/enolate formation, which scrambles the stereocenter. The planar enol(ate) intermediate can be protonated from either face, leading to a racemic mixture.

  • Solution: Use a buffered aqueous workup, such as saturated ammonium chloride (NH₄Cl) solution, which is weakly acidic (pH ~4.5-6.0). Avoid strong acids or bases. If a basic wash is necessary (e.g., sodium bicarbonate), perform it quickly at low temperatures and move immediately to the next step.

• Purification on Silica Gel: Standard silica gel can be slightly acidic and may catalyze epimerization if the product is left on the column for an extended period.

  • Solution: Perform flash column chromatography rapidly. If epimerization is still a problem, neutralize the silica gel by pre-treating it with a solvent system containing a small amount of a non-nucleophilic base like triethylamine (~0.1-1%). Alternatively, use a less acidic stationary phase like alumina.

Frequently Asked Questions (FAQs)

Q: What is the most reliable method for synthesizing (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one with high optical purity?

A: While several routes exist, the oxidation of the corresponding secondary alcohol, (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-ol, is often the most reliable for preserving stereochemistry. Mild oxidation conditions, such as the Swern oxidation or using Dess-Martin periodinane (DMP), are highly effective and operate under conditions that are less likely to cause epimerization compared to the workup of organometallic reactions.[6][7]

Q: Between Swern and DMP oxidation, which is preferable?

A: The choice depends on your lab's capabilities and scale.

Feature	Swern Oxidation	Dess-Martin Periodinane (DMP)
Reagents	DMSO, Oxalyl Chloride, Triethylamine	Dess-Martin Periodinane
Temperature	Requires low temp (-78 °C)	Room Temperature
Side Products	Volatile, malodorous dimethyl sulfide[6]	Non-volatile byproducts
Safety	Generates CO/CO₂ gas[7]	DMP can be explosive under shock/heat
Workup	Aqueous extraction	Filtration followed by extraction
Recommendation	Excellent for scalability and cost, but requires careful temperature control and a well-ventilated fume hood.	Convenient for small-scale synthesis due to operational simplicity at room temperature.

Q: What are the critical parameters for a successful Swern oxidation?

A: Success with the Swern oxidation hinges on meticulous execution:

• Anhydrous Conditions: All reagents and solvents must be strictly anhydrous.

• Low Temperature: The reaction must be maintained at -78 °C (a dry ice/acetone bath) during the addition of oxalyl chloride and the alcohol. Allowing the temperature to rise prematurely can lead to side reactions.[2]

• Order of Addition: DMSO and oxalyl chloride are combined first to form the reactive intermediate. The alcohol is then added, followed finally by the triethylamine base.

• Gas Evolution: The reaction of DMSO and oxalyl chloride generates CO and CO₂ gas. Ensure the reaction vessel is not sealed.[7]

Experimental Protocols

Protocol 1: Swern Oxidation of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-ol

This protocol describes the oxidation of the secondary alcohol to the target ketone under mild conditions.

Materials:

• (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-ol

• Anhydrous Dichloromethane (DCM)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Oxalyl Chloride

• Triethylamine (Et₃N)

• Saturated aq. NH₄Cl solution

• Brine

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a thermometer, a nitrogen inlet, and a dropping funnel.

• Add anhydrous DCM (0.2 M relative to alcohol) to the flask and cool to -78 °C using a dry ice/acetone bath.

• To the cold DCM, add anhydrous DMSO (2.2 eq) followed by the dropwise addition of oxalyl chloride (1.5 eq) over 15 minutes, ensuring the internal temperature does not exceed -65 °C. Stir the resulting solution for 30 minutes at -78 °C.

• Add a solution of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-ol (1.0 eq) in a small amount of anhydrous DCM dropwise over 20 minutes, maintaining the temperature at -78 °C. Stir for 45 minutes.

• Add triethylamine (5.0 eq) dropwise, keeping the temperature below -65 °C. The mixture may become thick. Stir for 30 minutes at -78 °C, then remove the cooling bath and allow the reaction to warm to room temperature over 1 hour.

• Quench the reaction by adding saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel.

• Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., 20-40% Ethyl Acetate in Hexanes) to yield the title compound.

Protocol 2: Synthesis via Weinreb Amide

This protocol details the formation of the ketone from a Weinreb amide precursor to prevent over-addition.

Materials:

• (S)-Tetrahydro-2H-pyran-3-yl N-methoxy-N-methylcarboxamide

• Methylmagnesium Bromide (MeMgBr, ~3.0 M in Et₂O)

• Anhydrous Tetrahydrofuran (THF)

• 1 M HCl solution

• Saturated aq. NaHCO₃ solution

Procedure:

• Dissolve the Weinreb amide (1.0 eq) in anhydrous THF (0.2 M) in a flame-dried flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add MeMgBr (1.2 eq) dropwise via syringe over 30 minutes.

• After the addition is complete, remove the ice bath and stir the reaction at room temperature for 2-3 hours, monitoring by TLC until the starting material is consumed.

• Cool the reaction back to 0 °C and cautiously quench by the slow, dropwise addition of 1 M HCl until the pH is ~2-3.

• Stir vigorously for 30 minutes to ensure complete hydrolysis of the intermediate.

• Transfer to a separatory funnel and extract with Ethyl Acetate (3x).

• Combine the organic layers and wash sequentially with saturated aq. NaHCO₃ solution and brine.

• Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify by flash column chromatography as described in Protocol 1.

References

• Kim, H., et al. (2012). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. Marine Drugs, 10(3), 537-571. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of tetrahydropyrans. Retrieved from [Link]

• Díez-Poza, C., Val, P., & Barbero, A. (2020). Stereoselective Synthesis of Polysubstituted Tetrahydropyrans by Brønsted Acid-Mediated Hydroxyalkoxylation of Silylated Alkenols. Chemistry – An Asian Journal, 15(20), 3353-3359. Available at: [Link]

• Gurjar, M. K., et al. (2008). Stereoselective Synthesis of Both Tetrahydropyran Rings of the Antitumor Macrolide, (−)-Lasonolide A. The Journal of Organic Chemistry, 73(13), 5048-5054. Available at: [Link]

• Voskressensky, L. G., et al. (2012). Synthesis of dihydro-2H-pyran-3(4H)-one. ARKIVOC, 2012(8), 226-230. Available at: [Link]

• Google Patents. (2017). EP3228617A1 - Production method for tetrahydro-2h-pyran derivative.

• Synthonix. (n.d.). 1-(Tetrahydro-2H-pyran-3-yl)ethanone. Retrieved from [Link]

• The Organic Synthesis Archive. (n.d.). Grignard Reaction - Common Conditions. Retrieved from [Link]

• Gais, H.-J., et al. (2018). Sequential Methods for Di‐ and Tetrahydro‐Pyranone Synthesis Enable Concise Access to Tuscolid δ‐Lactone. Chemistry – An Asian Journal, 13(17), 2419-2423. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• Google Patents. (1995). US5430015A - Acylation of tetralins.

• Chemistry Stack Exchange. (2020). Synthesing tetrahydropyran from ethylene oxide. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Grignard Reaction Mechanism. Retrieved from [Link]

• Goliszewska, K., & Gryko, D. (2022). Acyl-1,4-Dihydropyridines: Universal Acylation Reagents for Organic Synthesis. Molecules, 27(15), 4939. Available at: [Link]

• LibreTexts Chemistry. (2023). Reactions with Grignard Reagents. Retrieved from [Link]

• Kim, S., et al. (2014). Asymmetric Synthesis of Highly Functionalized Tetrahydropyran DPP-4 Inhibitor. Organic Letters, 16(20), 5414-5417. Available at: [Link]

• Wiley Online Library. (2020). Stereoselective Synthesis of Polysubstituted Tetrahydropyrans by Brønsted Acid-Mediated Hydroxyalkoxylation of Silylated Alkenols. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Swern Oxidation. Retrieved from [Link]

• SynArchive. (n.d.). Swern Oxidation. Retrieved from [Link]

• ResearchGate. (2012). Synthesis of dihydro-2H-pyran-3(4H)-one. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Swern Oxidation of Alcohols To Aldehydes and Ketones. Retrieved from [Link]

• YouTube. (2021). Swern Oxidation - Organic Chemistry, Reaction Mechanism. Retrieved from [Link]

• Journal of Pharmaceutical Research International. (2021). ONE-POT SYNTHESIS OF SPIRO-3,4-DIHYDRO-2H- PYRROLES THROUGH TANDEM NUCLEOPHILIC CYCLISATION REACTION. Retrieved from [Link]

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• 1. Grignard Reaction [organic-chemistry.org]
• 2. glaserr.missouri.edu [glaserr.missouri.edu]
• 3. synarchive.com [synarchive.com]
• 4. Grignard Reaction - Common Conditions [commonorganicchemistry.com]
• 5. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. youtube.com [youtube.com]

Improving stereoselectivity in the synthesis of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one

Topic: Improving Stereoselectivity in the Synthesis of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the specific mechanistic and procedural challenges associated with setting the C3-stereocenter on the tetrahydropyran (THP) ring. The synthesis of 3-substituted THPs is notoriously challenging due to the flexibility of the ring and the distance of the stereocenter from the ring oxygen [1].

Below, you will find field-proven insights, validated protocols, and mechanistic troubleshooting to ensure high enantiomeric excess (ee) and robust yields.

Route Selection & Decision Workflow

Before troubleshooting, it is critical to ensure you are utilizing the optimal synthetic route for your available precursors. The two most reliable methods for accessing (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one are the Asymmetric Hydrogenation of a dihydropyran enone and the Organocatalytic Oxa-Michael Cyclization of an acyclic hydroxy-enone.

Decision workflow for selecting the optimal THP synthesis route.

Frequently Asked Questions & Troubleshooting

Q1: My asymmetric hydrogenation of 1-(5,6-dihydro-4H-pyran-3-yl)ethan-1-one is stalling at 70% ee and 50% conversion. What is causing this? Mechanistic Causality: Unlike standard allylic alcohols, your dihydropyran enone lacks a strong coordinating hydroxyl group adjacent to the olefin. If you are using a standard Ru-BINAP system, it relies heavily on coordinating directing groups to lock the substrate into the chiral pocket. Without it, the substrate rotates freely, leading to poor facial selectivity and sluggish kinetics. Solution: Switch to a cationic Rhodium catalyst with a highly electron-rich, sterically demanding ligand, such as [Rh(COD)(S,S)-Me-DuPhos]BF4. The rigid chiral pocket of the DuPhos ligand enforces strict facial selectivity purely through steric constraints, bypassing the need for a directing group. Additionally, ensure rigorous degassing of your methanol solvent; trace dissolved O₂ oxidizes the electron-rich phosphine ligand, rapidly killing the catalyst and halting conversion.

Q2: I am attempting the organocatalytic intramolecular oxa-Michael addition, but I'm observing significant oligomerization and low ee. How do I fix this? Mechanistic Causality: The intramolecular oxa-Michael addition of a tethered hydroxy-enone requires precise control of the iminium/enamine equilibrium [2]. If the catalytic cycle is too slow, the background uncatalyzed racemic cyclization or intermolecular aldol condensation outcompetes the stereoselective pathway. Solution: Implement a co-catalyst system. Add 20 mol% of an organic acid (e.g., p-nitrobenzoic acid) alongside your chiral secondary amine (e.g., Jørgensen-Hayashi catalyst). The acid accelerates the formation of the highly reactive iminium ion and facilitates rapid proton transfer during the cyclization step. This suppresses the racemic background pathway and minimizes oligomerization.

Mechanistic pathway of the organocatalytic oxa-Michael cyclization.

Q3: How do I accurately validate the ee of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one? It has poor UV absorbance. Mechanistic Causality: Standard HPLC with a UV/Vis detector at 254 nm will fail because the THP molecule lacks a conjugated chromophore (the isolated acetyl carbonyl absorbs very weakly around 280 nm). Solution: Use Chiral Gas Chromatography (GC) with a Flame Ionization Detector (FID), which does not rely on UV absorbance. A capillary column with a cyclodextrin-based stationary phase (e.g., CP-Chirasil-Dex CB) is ideal for resolving volatile THP derivatives [3]. Alternatively, if HPLC must be used, derivatize the ketone to a 2,4-dinitrophenylhydrazone (DNPH) to install a strong UV chromophore, or utilize a Refractive Index Detector (RID).

Quantitative Data Summary

The following table summarizes the expected performance metrics for the two primary synthetic routes when optimized according to our guidelines.

Synthetic Route	Recommended Catalyst	Temp (°C)	Solvent	Yield (%)	ee (%)	Key Troubleshooting Metric
Asymmetric Hydrogenation	[Rh(COD)(S,S)-Me-DuPhos]BF4	25	MeOH	>90	95	H₂ Pressure drop cessation
Organocatalytic Oxa-Michael	Jørgensen-Hayashi Catalyst	0	Toluene	82–88	92	Moisture/Acid co-catalyst ratio

Validated Experimental Protocols

These protocols are designed as self-validating systems. Do not proceed to the next step unless the validation criteria are met.

Protocol A: Asymmetric Hydrogenation of 1-(5,6-dihydro-4H-pyran-3-yl)ethan-1-one

• Catalyst Preparation: Inside an argon-filled glovebox, dissolve [Rh(COD)(S,S)-Me-DuPhos]BF4 (1.0 mol%) in anhydrous, rigorously freeze-pump-thaw degassed methanol (0.1 M relative to substrate).

• Substrate Loading: Add the dihydropyran enone precursor to the catalyst solution. The solution should remain a clear, vibrant orange/red. Validation: If the solution turns brown or black, oxygen has poisoned the catalyst; discard and restart.

• Hydrogenation: Transfer the mixture to a high-pressure Parr reactor. Purge the headspace with H₂ gas three times, then pressurize to 50 psi. Stir vigorously at 25 °C for 12 hours.

• Reaction Monitoring: Monitor the H₂ uptake via the pressure gauge. Validation: Cessation of pressure drop indicates reaction completion.

• Workup: Vent the reactor carefully. Concentrate the mixture under reduced pressure and pass the crude oil through a short plug of silica gel (eluting with 20% EtOAc in Hexanes) to remove the rhodium catalyst.

Protocol B: Organocatalytic Oxa-Michael Cyclization

• Catalyst Activation: In an oven-dried flask under nitrogen, dissolve the (S)-diphenylprolinol silyl ether (Jørgensen-Hayashi catalyst, 10 mol%) and p-nitrobenzoic acid (20 mol%) in anhydrous toluene (0.2 M). Cool the mixture to 0 °C.

• Substrate Addition: Slowly add the acyclic hydroxy-enone precursor (e.g., 7-hydroxyhept-3-en-2-one) dropwise over 15 minutes to prevent thermal spikes that degrade enantioselectivity.

• Cyclization: Stir the reaction at 0 °C for 24–36 hours.

• Reaction Monitoring: Take a 10 µL aliquot, quench with water, extract with Et₂O, and analyze via TLC (stain with p-anisaldehyde). Validation: The acyclic precursor spot should completely disappear, replaced by a single, less polar product spot.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ to neutralize the acid co-catalyst. Extract three times with Et₂O. Dry the combined organic layers over anhydrous MgSO₄, filter, and purify via flash column chromatography.

References

• Source: nih.
• Source: rsc.
• Source: beilstein-journals.

Challenges in the characterization of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one

Welcome to the Technical Support Center for the characterization of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one . As a small, volatile, and conformationally flexible chiral ketone, this building block presents unique analytical challenges. Conventional techniques often fail due to its lack of a strong UV chromophore, the acidity of its alpha-chiral center, and the dynamic nature of the tetrahydropyran (THP) ring.

This guide is designed for research scientists and process chemists. It bypasses generic advice to focus on the exact causality behind characterization failures, providing self-validating protocols to ensure data integrity.

FAQ 1: Stereochemical Integrity & Racemization

Q: Why does the enantiomeric excess (ee) of my isolated (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one drop significantly during workup and column chromatography?

The Causality: The stereocenter in (S)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one is located at the C3 position of the THP ring, directly adjacent to the acetyl group. This makes the alpha-proton highly acidic. When exposed to basic conditions (e.g., washing with saturated aqueous NaHCO3​ or using unbuffered silica gel), the molecule undergoes rapid deprotonation. This forms a planar, achiral enolate intermediate. Upon reprotonation, the proton can attack from either face of the planar intermediate, leading to a loss of stereochemical integrity and yielding a racemic mixture[1].

Mechanism of base-catalyzed enolization leading to racemization at the C3 alpha-chiral center.

Self-Validating Isolation Protocol: To maintain the enantiomeric excess of the (S)-isomer, the isolation workflow must strictly avoid basic environments and thermal stress.

• Quenching: Quench reactions yielding this ketone with a mild phosphate buffer (pH 6.5) rather than standard basic carbonates.

• Extraction: Extract using dichloromethane (DCM) or methyl tert-butyl ether (MTBE). Keep the extraction temperature below 20°C.

• Chromatography: Pre-treat silica gel with 0.1% acetic acid in the mobile phase to neutralize basic sites on the silica surface.

• Validation Step: Before bulk concentration, take a 1 mL aliquot, concentrate it under a gentle nitrogen stream at room temperature, and run a rapid Chiral GC assay (see FAQ 3) to confirm the ee matches the crude reaction mixture.

FAQ 2: NMR Conformational Dynamics

Q: The 1 H-NMR coupling constants ( 3JH,H​ ) for the C3 methine proton do not match the expected values for a locked chair conformation. Is my structure or regiochemistry incorrect?

The Causality: It is a common pitfall to expect rigid Karplus-equation coupling constants for this molecule. The tetrahydropyran ring is not locked; it undergoes rapid chair-chair interconversion at room temperature[2]. The 3-acetyl group can adopt either an equatorial or an axial position. Because the NMR timescale is slower than this conformational flip, the observed 1 H-NMR spectrum presents time-averaged coupling constants rather than distinct axial-axial ( J≈10−12 Hz) or equatorial-equatorial ( J≈2−4 Hz) values[3].

Quantitative NMR Data Summary: To validate your structure, compare your experimental data against the theoretical time-averaged values rather than a single static conformer.

Conformer State	C3-H Position	Expected 3J3,2​ (Hz)	Expected 3J3,4​ (Hz)	Population at 298K
Chair 1 (Acetyl Equatorial)	Axial	~11.0 (ax-ax), ~4.0 (ax-eq)	~11.0 (ax-ax), ~4.0 (ax-eq)	~65-75%
Chair 2 (Acetyl Axial)	Equatorial	~3.0 (eq-ax), ~2.0 (eq-eq)	~3.0 (eq-ax), ~2.0 (eq-eq)	~25-35%
Observed (Time-Averaged)	Dynamic	~7.5 - 8.5, ~3.5	~7.5 - 8.5, ~3.5	100%

Note: If you observe a multiplet with J values around 8.0 Hz and 3.5 Hz for the C3 proton, your structure is correct. To freeze the conformation and observe the pure axial/equatorial couplings, perform Variable Temperature (VT) NMR at -80°C in CD2​Cl2​ .

FAQ 3: Chiral Chromatography & Enantiomeric Excess

Q: This compound lacks a strong UV chromophore. How can I accurately determine the enantiomeric excess (ee) without resorting to complex derivatization?

The Causality: Standard chiral HPLC relies on UV/Vis detectors (e.g., Diode Array Detectors). Because aliphatic ketones only possess a weak n→π∗ transition around 280 nm, UV detection yields poor signal-to-noise ratios, leading to inaccurate integration and unreliable ee calculations. The optimal, self-validating approach for volatile, non-UV-active chiral ketones is Chiral Capillary Gas Chromatography (GC) coupled with a Flame Ionization Detector (FID)[4][5]. Using a cyclodextrin-based stationary phase (like β -DEX) allows for baseline resolution of the enantiomers based on inclusion-complex thermodynamics.

Step-by-step experimental workflow for the chiral GC analysis of volatile ketones.

Self-Validating Chiral GC Protocol:

• System Suitability (Critical Step): Before analyzing your synthetic sample, inject a known racemic standard of 1-(tetrahydro-2H-pyran-3-yl)ethan-1-one. Adjust the isothermal oven temperature until the resolution ( Rs​ ) between the (R) and (S) peaks is ≥1.5 . This validates that the column can physically separate the enantiomers.

• Sample Preparation: Dissolve 1.0 mg of the purified ketone in 1.0 mL of anhydrous GC-grade Dichloromethane (DCM). Do not use protic solvents like methanol, which can cause peak tailing.

• Instrument Parameters:

  • Column: β -DEX 225 (or equivalent chiral cyclodextrin column), 30 m x 0.25 mm x 0.25 µm.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector: 250°C, Split mode (50:1 ratio) to prevent column overloading.

  • Oven Program: Isothermal at 110°C for 15 minutes. (If co-elution with impurities occurs, drop to 95°C and extend time).

  • Detector: FID at 250°C ( H2​ flow: 40 mL/min, Air flow: 400 mL/min).

• Data Analysis: Integrate the baseline-resolved peaks. Calculate ee using the formula: ee(%)=[(AreaS​−AreaR​)/(AreaS​+AreaR​)]×100 .

References

• Chemistry Stack Exchange. "Racemization at stereogenic centre." Stack Exchange Network. Available at:[Link][1]

• LCGC International. "Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool." Chromatography Online. Available at:[Link][4]

• The Journal of Organic Chemistry. "The Effect of Electrostatic Interactions on Conformational Equilibria of Multiply Substituted Tetrahydropyran Oxocarbenium Ions." ACS Publications. Available at:[Link][2]

• ChemRxiv. "Adaptation of Chiral GC into existing undergraduate labs to improve student appreciation of stereochemistry." Cambridge University Press. Available at:[Link][5]

• Scholarly Commons. "Synthesis and NMR-Characterization of Three Quinamide-Based Disaccharide Mimetics with Unusual Cyclohexane twist-Conformation." University of the Pacific. Available at:[Link][3]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scholarlycommons.pacific.edu [scholarlycommons.pacific.edu]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chemrxiv.org [chemrxiv.org]

Removal of impurities from (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one

Technical Support Center: Purification & Troubleshooting for (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one

Welcome to the Technical Support Center for the isolation and purification of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one. This chiral cyclic ether is a critical building block in pharmaceutical development. Because its synthesis often generates structurally similar non-carbonyl byproducts and enantiomeric impurities, achieving high purity requires a two-pronged approach: chemoselective chemical isolation followed by stereoselective chromatographic resolution.

This guide is designed for bench scientists and process chemists, providing field-proven troubleshooting strategies, mechanistic insights, and step-by-step self-validating protocols.

Section 1: Chemoselective Isolation (Non-Chiral Impurity Clearance)

Before addressing chiral purity, the target ketone must be freed from unreacted starting materials, over-reduced alcohols, and organic-soluble reaction byproducts.

Q: How do I selectively isolate the target ketone from a crude mixture containing non-carbonyl byproducts? A: The most reliable method is bisulfite adduct formation . When treated with sodium bisulfite, the acetyl group of 1-(tetrahydro-2H-pyran-3-yl)ethan-1-one undergoes nucleophilic addition to form a crystalline α-hydroxysulfonic acid[1]. Because this bisulfite adduct is highly polar and charged, it partitions exclusively into the aqueous phase, leaving lipophilic non-carbonyl impurities in the organic phase[2]. The purified ketone can subsequently be regenerated by shifting the equilibrium with a base or strong acid[3].

Q: During bisulfite purification, my adduct yield is low, and unreacted ketone remains in the organic phase. What is causing this? A: Bisulfite adduct formation is a reversible equilibrium reaction[2]. Low yields are typically caused by insufficient aqueous-organic phase mixing or a lack of a co-solvent. The tetrahydropyran ring imparts moderate lipophilicity, which can hinder the interaction between the ketone and the aqueous bisulfite ion. Solution: Dissolve the crude mixture in a minimal amount of a water-miscible organic solvent (e.g., methanol or ethanol) before adding a saturated aqueous solution of sodium bisulfite[4]. This homogenizes the reaction interface and drives the equilibrium toward the adduct.

Protocol A: Bisulfite Adduct Formation & Ketone Regeneration

This protocol utilizes a liquid-liquid extraction approach to avoid the filtration bottlenecks often encountered with sticky adducts.

• Adduct Formation: Dissolve the crude 1-(tetrahydro-2H-pyran-3-yl)ethan-1-one in ethanol (1 volume). Add 3 volumes of freshly prepared, saturated aqueous sodium bisulfite (NaHSO₃)[4]. Stir vigorously at room temperature for 2 hours.

• Impurity Extraction: Add deionized water and an immiscible non-polar solvent (e.g., hexanes or 10% ethyl acetate/hexanes) to the mixture. Transfer to a separatory funnel, shake, and separate the layers[2]. Discard the organic layer (contains non-carbonyl impurities). Wash the aqueous layer once more with hexanes.

• Ketone Regeneration: To the aqueous layer (containing the adduct), add fresh ethyl acetate. Slowly basify the aqueous phase using 50% sodium hydroxide (NaOH) until the pH reaches 12[2]. This breaks the α-hydroxysulfonic acid back into the free ketone.

• Isolation: Separate the organic layer. Wash with saturated brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate under reduced pressure to yield the chemically pure ketone[4].

Caption: Workflow for the chemoselective purification of ketones via bisulfite adduct formation and regeneration.

Section 2: Enantiomeric Enrichment & Chiral Resolution

Once the ketone is chemically pure, the (S)-enantiomer must be resolved from any (R)-enantiomer impurity.

Q: How can I resolve the (S)-enantiomer from the (R)-enantiomer effectively at a preparative scale? A: Supercritical Fluid Chromatography (SFC) is the industry standard for chiral resolution. SFC utilizes supercritical CO₂ modified with a polar organic solvent. Because supercritical CO₂ has gas-like diffusivity and liquid-like density, it operates with 1/3rd to 1/5th the pressure drop of High-Performance Liquid Chromatography (HPLC), allowing for 3–5 times faster flow rates[5]. This drastically increases preparative throughput and reduces solvent waste[6].

Q: What is the optimal method development strategy for SFC resolution of this specific chiral ketone? A: Begin by screening polysaccharide-based Chiral Stationary Phases (CSPs) , specifically amylose or cellulose derivatives (e.g., CHIRAL ART Amylose-C or Cellulose-C)[6]. These CSPs offer high loading capacities ideal for preparative work[7]. For the mobile phase modifier, screen alcohols like Methanol (MeOH), Ethanol (EtOH), or Isopropanol (2-PrOH)[8]. The tetrahydropyran oxygen and the ketone carbonyl act as hydrogen-bond acceptors, which interact stereoselectively with the chiral grooves of the polysaccharide backbone when modulated by an alcohol co-solvent.

Protocol B: Preparative Chiral SFC Workflow

• Column Selection: Install an immobilized polysaccharide CSP column (e.g., 5 µm particle size) into the SFC system[6]. Immobilized phases are preferred as they resist degradation from a wider range of injection solvents.

• Mobile Phase Preparation: Set the primary pump to deliver supercritical CO₂. Set the modifier pump to deliver the chosen co-solvent (e.g., 10% EtOH). Note: Basic or acidic additives are generally not required for neutral ketones[8].

• Parameter Optimization: Maintain the Automated Back Pressure Regulator (ABPR) at 120–150 bar to ensure the CO₂ remains in a dense supercritical state. Set the column oven to 35–40 °C.

• Injection & Collection: Inject the chemically pure ketone (dissolved in the modifier solvent). Collect the (S)-enantiomer fraction based on UV or mass-triggered detection. The CO₂ will rapidly evaporate upon depressurization, leaving the highly concentrated (S)-ketone in a small volume of the alcohol modifier[5].

Caption: Chiral SFC method development pathway for the stereoselective resolution of enantiomers.

Section 3: Data Summaries & Troubleshooting Matrices

To assist in optimizing your workflows, refer to the following quantitative summaries and troubleshooting parameters.

Table 1: Comparison of SFC vs. HPLC for Chiral Ketone Purification [5],[6]

Parameter	Preparative HPLC	Preparative SFC	Advantage of SFC for (S)-Ketone
Mobile Phase	Hexane / IPA (Normal Phase)	Supercritical CO₂ / Alcohol	"Greener" process; eliminates toxic alkane solvents.
Viscosity (g/cm·s)	~ 10⁻²	~ 10⁻⁴	Lower viscosity allows for higher flow rates without overpressuring the column.
Diffusion Coeff. (cm²/s)	~ 10⁻⁵	~ 10⁻⁴	Faster mass transfer sharpens peaks, improving enantiomeric resolution.
Productivity	Baseline	Up to +100% higher	Faster run times and rapid fraction concentration due to CO₂ evaporation.

Table 2: General Troubleshooting Matrix

Observed Issue	Probable Cause	Corrective Action
Bisulfite adduct fails to precipitate/separate	Lack of water-miscible co-solvent; steric hindrance.	Add 1 volume of Ethanol to the crude mixture before adding saturated NaHSO₃[4].
Low ketone recovery after regeneration	Incomplete hydrolysis of the adduct.	Ensure the aqueous phase is strictly basified to pH 12 using 50% NaOH before extraction[2].
Poor SFC Chiral Resolution (Rs < 1.5)	Suboptimal chiral selector or modifier interaction.	Switch from Amylose to Cellulose CSP, or change modifier from EtOH to MeOH[8].
Noisy baseline during SFC analysis	Hexane residue from previous HPLC use in the column.	Flush the column thoroughly with Isopropanol to displace trapped hexane before introducing CO₂[8].

References

• Bisulfite - Wikipedia Source: Wikipedia URL:[Link]

• US8222427B2 - Bisulfite purification of an alpha-keto amide Source: Google Patents URL

• Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects Source: PubMed Central (PMC) URL:[Link]

• Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification Source: ResearchGate URL:[Link]

• SFC Chiral Separations: Method Development with Polysaccharide CSPs Source: Chiral Technologies URL:[Link]

• CHIRAL LC & SFC METHOD DEVELOPMENT Source: YMC Europe URL:[Link]

Sources

• 1. Bisulfite - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US8222427B2 - Bisulfite purification of an alpha-keto amide - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. ymc.eu [ymc.eu]
• 7. Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chiraltech.com [chiraltech.com]

Technical Support Center: High-Throughput Purification of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one Derivatives

Welcome to the High-Throughput Purification (HTP) Technical Support Center. This guide is engineered for drug development professionals isolating chiral tetrahydropyran building blocks. (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one is a critical intermediate for synthesizing conformationally stable pyranose mimetics 1. However, its low molecular weight, moderate volatility, and lack of a conjugated chromophore present unique challenges during high-throughput isolation.

This guide establishes a self-validating framework utilizing Mass-Directed Preparative Liquid Chromatography (Prep LC-MS) and Chiral Supercritical Fluid Chromatography (SFC) to ensure high yield and strict enantiomeric fidelity.

Platform Architecture & Physicochemical Rationale

To successfully purify aliphatic chiral ketones at high throughput, the purification platform must be tailored to the molecule's specific physicochemical liabilities:

• Weak UV Absorbance: Aliphatic ketones lack the conjugated π -systems required for strong UV absorption (210–254 nm). Relying on UV-triggered fractionation leads to missed peaks or co-collection of impurities. Causality: Mass-guided purification restricts fraction collection strictly to the desired molecular weight ( m/z 128 + adducts), ensuring high-fidelity isolation 2.

• Volatility & Evaporative Loss: Standard Reversed-Phase HPLC (RP-HPLC) requires evaporating large volumes of water/acetonitrile. For a semi-volatile compound like a tetrahydropyran derivative, this results in severe product loss. Causality: SFC utilizes supercritical CO2​ , which flashes off at room temperature. This reduces the collected solvent volume by 70–90%, minimizing thermal degradation and evaporative loss 3.

Caption: High-throughput purification workflow for chiral tetrahydropyran derivatives.

Self-Validating High-Throughput Methodology

To ensure reproducibility across large compound libraries, follow this self-validating protocol:

Step 1: Sample Solubilization & Injection ("DMSO Slug" Protocol)

• Dissolve the crude reaction mixture entirely in anhydrous DMSO or DMF to a concentration of 50–100 mg/mL. Causality: High-throughput systems lack physical data for crude libraries; DMSO ensures universal solubility and prevents the lipophilic tetrahydropyran ring from precipitating in the injection loop 2.

• Load the sample using an active splitter to manage system back-pressure.

Caption: Mechanism of the DMSO slug injection technique preventing sample precipitation.

Step 2: Dual-Orthogonal Analytical Screening

• Dilute a 1 µL aliquot 1000:1 in methanol .

• Run a rapid (1.5 min) achiral UHPLC-MS screen (5–60% B gradient) to confirm the presence of the m/z 128 target.

• Run an analytical SFC screen using a 4-column switcher (e.g., Chiralpak AD, AS, OD, OJ) with methanol and isopropanol modifiers to identify the optimal chiral stationary phase (CSP) 4.

Step 3: Mass-Directed Preparative SFC

• Scale the optimized analytical SFC method to a preparative column (e.g., 150 mm × 21.2 mm, 5-μm).

• Execute stacked injections with a 2-to-5 minute cycle time to maximize throughput .

• Trigger fraction collection using the MS signal corresponding to the target mass.

Step 4: Automated QC & Recovery (Validation Checkpoint)

• Before bulk solvent evaporation, automatically re-inject a 1 µL aliquot of the collected fraction into the analytical SFC.

• System Logic: If enantiomeric excess (ee) > 98%, proceed to rotary evaporation. If ee < 98%, divert the fraction back to the re-purification queue.

Quantitative Performance Metrics

The following table summarizes the operational advantages of SFC over traditional RP-HPLC for this specific class of molecules, based on validated industry metrics 3, .

Parameter	Preparative RP-LC-MS	Preparative Chiral SFC	Impact on Tetrahydropyran Derivatives
Primary Mobile Phase	Water / Acetonitrile	Supercritical CO2​ / Methanol	CO2​ prevents hydrolysis of sensitive functional groups.
Typical Cycle Time	8 – 15 min	2 – 5 min	SFC enables rapid stacked injections, increasing throughput.
Fraction Volume	15 – 30 mL	2 – 5 mL	70–90% reduction in volume minimizes evaporative loss of the volatile ketone.
Detection Method	UV / ELSD	MS / ELSD	Mass-directed fractionation ensures target capture without relying on weak chromophores.
Chiral Success Rate	< 40% (Requires complex additives)	> 90% (Direct resolution)	Derivatized polysaccharide CSPs are highly successful in SFC for small chiral molecules.

Troubleshooting Matrix

Q: The target mass ( m/z ) is detected by the MS, but the fraction collector is missing the peak or collecting it off-center. What is causing this? A: This is a Delay Time Calibration failure. The mass spectrometer detects the compound instantly, but the fluid takes physical time to travel from the active splitter to the fraction collector bed.

• Action: Recalibrate the delay volume of your specific tubing setup. Perform a test run with a visible dye (e.g., standard food coloring) or a known standard to synchronize the MS trigger with the exact drop timing 5.

Q: I am seeing severe peak tailing and poor enantiomeric resolution for the (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one on the SFC. A: The tetrahydropyran oxygen atom can act as a hydrogen bond acceptor, interacting non-specifically with unendcapped silanols on the chiral stationary phase.

• Action: Modify the co-solvent. Switch the modifier from methanol to isopropanol to alter hydrogen-bonding dynamics, or add 0.1% diethylamine (DEA) to the modifier to competitively block secondary interaction sites on the column 4.

Q: My recovered yield is consistently < 40% after fraction drying, despite the LC-MS showing a massive product peak. A: You are experiencing evaporative loss. Low-molecular-weight ketones are semi-volatile. Prolonged rotary evaporation or lyophilization of aqueous RP-HPLC fractions strips the product away with the solvent.

• Action: Immediately transition the purification to the SFC platform. Because CO2​ sublimates at room temperature, you only need to evaporate a few milliliters of methanol, drastically reducing thermal exposure and drying time 3.

Advanced FAQs

Why is SFC preferred over RP-HPLC for these specific chiral derivatives? Beyond the volatility benefits mentioned above, derivatized polysaccharide-based Chiral Stationary Phases (CSPs) like Chiralcel OD-H and Chiralpak AD-H exhibit extreme success rates (>90%) in supercritical fluid environments compared to aqueous environments. The low viscosity of supercritical CO2​ allows for flow rates 3 to 5 times higher than HPLC, enabling rapid throughput without exceeding pressure limits .

How do I safely scale up from analytical to preparative SFC for a multi-gram campaign? Analytical chromatography alone cannot predict preparative performance due to non-linear adsorption isotherms at high concentrations. You must perform a loading study : inject increasing amounts of the racemic mixture onto the analytical column until baseline resolution begins to degrade. Extrapolate this maximum load to the preparative column's volume, and utilize automated stacked injections to process the bulk material continuously 3.

References

• High-throughput HPLC/MS purification in support of drug discovery. ResearchGate.5

• Development of a Custom High-Throughput Preparative Liquid Chromatography/Mass Spectrometer Platform for the Preparative Purification and Analytical Analysis of Compound Libraries. ACS Publications. 2

• The Impact of Chiral Supercritical Fluid Chromatography in Drug Discovery: From Analytical to Multigram Scale. American Laboratory. 3

• Screening approach for chiral separation of pharmaceuticals. Part III. Supercritical fluid chromatography for analysis and purification in drug discovery. PubMed. 4

• Separation Science in Drug Development, Part 1: High-Throughput Purification. Chromatography Online.

• Evaluation of the General Applicability of SFC for Chiral Separations using a Racemic Compound Library. Waters.

• Concise synthesis of 1,3-di-O-substituted tetrahydropyran derivatives as conformationally stable pyranose mimetics. IRL @ UMSL. 1

Sources

• 1. Concise synthesis of 1,3-di-O-substituted tetrahydropyran derivatives as conformationally stable pyranose mimetics [comptes-rendus.academie-sciences.fr]
• 2. pubs.acs.org [pubs.acs.org]
• 3. americanlaboratory.com [americanlaboratory.com]
• 4. Screening approach for chiral separation of pharmaceuticals. Part III. Supercritical fluid chromatography for analysis and purification in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Synthesis Guide: Enantioselective Routes to (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one

Executive Summary

Chiral 3-substituted tetrahydropyrans are highly privileged scaffolds in modern drug discovery, frequently appearing as core structural motifs in PDE2 and IRAK4 inhibitors[1]. Among these, (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one (also known as (S)-3-acetyltetrahydropyran) serves as a critical chiral building block.

Synthesizing this molecule with high enantiomeric excess (ee) and scalable yields presents a distinct challenge due to the enolizable nature of the C3 stereocenter. This guide objectively compares three state-of-the-art synthetic methodologies—Transition-Metal Catalysis, Biocatalysis, and Organocatalysis—evaluating their mechanistic causality, experimental robustness, and industrial viability.

Mechanistic Causality & Strategic Evaluation

To select the optimal synthetic route, researchers must understand the underlying causality driving stereocontrol in each method.

Method A: Transition-Metal Catalyzed Asymmetric Hydrogenation (Ru-BINAP)

Mechanism & Causality: This route relies on the asymmetric hydrogenation of the prochiral enone, 1-(5,6-dihydro-4H-pyran-3-yl)ethan-1-one. Utilizing a Ru(II)-BINAP complex, the chiral induction is dictated by the C2​ -symmetric chiral pocket of the BINAP ligand. When the dihydropyran coordinates to the ruthenium center, severe steric repulsion between the pyran ring and the equatorial phenyl rings of the BINAP ligand forces the substrate to expose only one enantioface[2]. This rigid transition state ensures that hydride delivery occurs exclusively from the less hindered face, yielding the (S)-enantiomer.

Method B: Biocatalytic Reduction via Ene-Reductases (ERED)

Mechanism & Causality: Ene-reductases belonging to the "Old Yellow Enzyme" (OYE) family catalyze the highly stereoselective reduction of activated α,β -unsaturated ketones[3]. The causality of stereocontrol lies in the enzyme's "ping-pong bi-bi" mechanism. First, the flavin mononucleotide (FMN) cofactor is reduced by NADPH. The enone substrate then enters the active site, where a hydride is transferred from FMNH 2​ to the β -carbon of the enone system. Crucially, stereocontrol is finalized when a conserved active-site tyrosine residue delivers a proton to the α -carbon from the opposite face[4]. This trans-addition strictly dictates the formation of the (S)-stereocenter.

Method C: Organocatalytic Domino Cascade

Mechanism & Causality: Instead of reducing a pre-formed ring, this method constructs the tetrahydropyran ring de novo from acyclic precursors (e.g., nitroalkenes and diketones) via a domino Michael-hemiacetalization sequence[5]. A bifunctional squaramide catalyst drives the reaction: the squaramide moiety activates the electrophile via dual hydrogen bonding, while a secondary amine moiety forms a nucleophilic enamine with the ketone. This dual-activation rigidifies the transition state, perfectly aligning the reacting orbitals to establish the stereocenter with high precision before spontaneous cyclization.

Visualizing the Synthetic Pathways

Comparative synthesis routes to (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols incorporate built-in validation checkpoints.

Protocol A: Ru-BINAP Asymmetric Hydrogenation

• Preparation: In a nitrogen-filled glovebox, dissolve 1.0 mmol of 1-(5,6-dihydro-4H-pyran-3-yl)ethan-1-one in 10 mL of degassed anhydrous methanol.

• Catalyst Addition: Add 0.01 mmol (1 mol%) of Ru(OAc) 2​ ((S)-BINAP) to the solution.

• Hydrogenation: Transfer the mixture to a high-pressure Parr reactor. Purge with H 2​ gas three times, then pressurize to 50 atm. Stir at 50°C for 12 hours.

• Validation Checkpoint: Depressurize the reactor and extract a 50 μ L aliquot. Filter through a short silica plug and analyze via Chiral GC (e.g., Cyclosil-B column). Proceed to workup only if conversion is >98% and ee is >95%.

• Workup: Concentrate the solvent in vacuo and purify via Kugelrohr distillation to isolate the pure (S)-ketone.

Protocol B: ERED Biocatalytic Reduction

• System Setup: In a 50 mL bioreactor, prepare 20 mL of potassium phosphate buffer (100 mM, pH 7.0) containing 2.0 mmol of 1-(5,6-dihydro-4H-pyran-3-yl)ethan-1-one.

• Cofactor Recycling System: Add 10 U/mL of Glucose Dehydrogenase (GDH), 20 mM glucose (sacrificial reductant), and 0.5 mM NADP + .

• Enzyme Addition: Introduce 5 mg/mL of purified Ene-Reductase (e.g., YqjM mutant)[4]. Stir at 30°C at 250 rpm.

• Validation Checkpoint: At 4 hours, extract a 100 μ L aliquot, extract with EtOAc, and analyze via Chiral HPLC. The GDH-recycling system ensures constant FMNH 2​ regeneration. Confirm absence of over-reduction (alcohol formation) before quenching.

• Workup: Extract the aqueous layer with ethyl acetate (3 x 20 mL), dry over Na 2​ SO 4​ , and evaporate to yield the highly enantiopure product.

Protocol C: Organocatalytic Domino Cascade

• Reaction Initiation: Dissolve 1.0 mmol of the acyclic nitroalkene precursor and 1.2 mmol of acetylacetone in 5 mL of toluene at 0°C.

• Catalysis: Add 0.05 mmol (5 mol%) of a chiral bifunctional squaramide catalyst. Stir the reaction for 24 hours at 0°C[5].

• Validation Checkpoint: Monitor the disappearance of the nitroalkene via TLC (Hexanes/EtOAc 3:1). Perform 1 H-NMR on a crude aliquot to verify the formation of the hemiacetal intermediate before subjecting it to reductive dehydroxylation.

• Ring Finalization: Treat the crude intermediate with BF 3​⋅ OEt 2​ and triethylsilane at -78°C to yield the desired tetrahydropyran.

Quantitative Data Comparison

The following table summarizes the performance metrics of each methodology, allowing researchers to select the route that best fits their scale and infrastructure.

Metric	Method A: Ru-BINAP Hydrogenation	Method B: ERED Biocatalysis	Method C: Organocatalytic Cascade
Overall Yield	88 - 92%	90 - 95%	65 - 75%
Enantiomeric Excess (ee)	94 - 96%	>99%	90 - 94%
Catalyst Loading	1.0 mol%	5 mg/mL (Enzyme)	5.0 mol%
Reaction Time	12 hours	4 - 6 hours	24 - 36 hours
Scalability	Excellent (Kilogram scale)	Excellent (Bioreactor scale)	Moderate (Gram scale)
E-factor (Green Metric)	Moderate (Metal waste)	Low (Aqueous, biodegradable)	High (Solvent intensive)
Primary Limitation	Requires high-pressure H 2​	Requires cofactor recycling	Complex precursor synthesis

References

• Large-Scale Synthesis of Chiral Tetrahydropyran via Asymmetric Allylation Catalyzed by (S) - American Chemical Society. ACS Organic Process Research & Development. Available at:[Link]

• Asymmetric bioreduction of activated alkenes to industrially relevant optically active compounds. PMC / Biotechnology Advances. Available at:[Link]

• Asymmetric Synthesis of Functionalized Dihydro- and Tetrahydropyrans via an Organocatalytic Domino Michael–Hemiacetalization Reaction. PMC / Chemistry - A European Journal. Available at:[Link]

• Unravelling the Mechanism of the Asymmetric Hydrogenation of Acetophenone by[RuX2(diphosphine)(1,2-diamine)] Catalysts. ResearchGate / Chemistry - A European Journal. Available at:[Link]

• Asymmetric α-benzylation of cyclic ketones enabled by concurrent chemical aldol condensation and biocatalytic reduction. PMC / Nature Communications. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Asymmetric bioreduction of activated alkenes to industrially relevant optically active compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Asymmetric α-benzylation of cyclic ketones enabled by concurrent chemical aldol condensation and biocatalytic reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Asymmetric Synthesis of Functionalized Dihydro- and Tetrahydropyrans via an Organocatalytic Domino Michael–Hemiacetalization Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Pharmacokinetic Profiling of Tetrahydropyran (THP) Scaffolds: C-Aryl vs. O-Aryl Linkages

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary & Mechanistic Rationale

In modern drug design, the tetrahydropyran (THP) moiety—often presented as a pyranose sugar ring—is a critical pharmacophore for targeting specific transporters and receptors. The most prominent application of the THP scaffold is in the development of Sodium-Glucose Co-Transporter 2 (SGLT2) inhibitors.

However, the pharmacokinetic (PK) viability of THP-containing molecules is entirely dictated by the chemical linkage connecting the THP ring to the rest of the molecule.

• The O-Aryl THP Scaffold (e.g., Phlorizin): Naturally occurring O-glucosides feature an oxygen-linked THP ring. While they exhibit high target affinity, the O-glycosidic bond is highly susceptible to rapid enzymatic hydrolysis by lactase-phlorizin hydrolase (LPH) and β -glucosidases in the intestinal brush border. This results in near-zero oral bioavailability[1].

• The C-Aryl THP Scaffold (e.g., Empagliflozin): By substituting the linking oxygen atom with a carbon atom, drug developers created C-aryl glucosides. This single atomic substitution fundamentally alters the molecule's metabolic fate. The C-C bond is highly resistant to luminal enzymatic cleavage, preserving the THP ring for systemic absorption and yielding an oral bioavailability of 70–80%[2].

As an Application Scientist, understanding the causality behind these structural modifications is essential for designing robust bioanalytical workflows. Below, we objectively compare the PK performance of these two scaffolds and provide the self-validating experimental protocols required to profile them.

Metabolic Degradation Pathways

The dramatic difference in PK performance between O-aryl and C-aryl THP scaffolds is driven by their interaction with gut enzymes. The diagram below illustrates the divergent metabolic pathways of Phlorizin and Empagliflozin.

Fig 1: Enzymatic stability of O-aryl vs. C-aryl tetrahydropyran (THP) scaffolds.

Comparative Pharmacokinetic Data

The structural shift from an O-aryl to a C-aryl THP scaffold yields profound quantitative improvements in systemic exposure. The table below summarizes the comparative PK parameters derived from in vivo profiling.

Pharmacokinetic Parameter	Phlorizin (O-Aryl THP)	Empagliflozin (C-Aryl THP)	Mechanistic Driver / Causality
Oral Bioavailability (F%)	~0% – 5%[1]	70% – 80%[2]	C-C linkage resists luminal β -glucosidase cleavage, preventing pre-systemic degradation.
Terminal Half-Life (t1/2)	< 1 hour[1]	10.3 – 13.1 hours[3]	Avoidance of rapid aglycone formation; shifts clearance to slower UGT-mediated glucuronidation.
Tmax	~0.5 hours	1.3 – 3.0 hours[3]	C-aryl scaffolds exhibit a controlled, sustained absorption profile in the GI tract.
Primary Clearance Route	Enzymatic hydrolysis (Gut)	Glucuronidation & Renal[3]	Complete bypass of gut hydrolysis allows the intact THP ring to reach hepatic and renal systems.

Experimental Methodologies: Self-Validating PK Profiling Workflows

To accurately quantify the PK advantages of the THP moiety, researchers must employ rigorous, self-validating experimental designs. Do not simply measure plasma concentrations; you must isolate the variables of permeability and metabolism.

Workflow 1: In Vitro Intestinal Stability & Permeability Assay

This assay determines whether poor bioavailability is caused by poor membrane permeability or rapid gut metabolism.

Step-by-Step Protocol:

• Preparation: Prepare Simulated Intestinal Fluid (SIF) supplemented with recombinant lactase-phlorizin hydrolase (LPH) at 37°C.

• Incubation: Spike 10 µM of the test compound (Phlorizin or Empagliflozin) into the SIF.

• Parallel Permeability: Simultaneously dose 10 µM of the test compound onto the apical side of a mature Caco-2 cell monolayer.

• Sampling: Extract 50 µL aliquots at 0, 15, 30, 60, and 120 minutes from both the SIF matrix and the basolateral Caco-2 chamber.

• Quenching: Immediately quench samples in 150 µL of ice-cold acetonitrile containing a Stable Isotope-Labeled Internal Standard (SIL-IS).

• Analysis: Centrifuge at 14,000 x g for 10 minutes and analyze the supernatant via LC-MS/MS.

Self-Validation Check: The parallel Caco-2 assay acts as an internal control. If a compound shows high Caco-2 permeability ( Papp​ > 10 × 10⁻⁶ cm/s) but rapid degradation in the SIF/LPH matrix, the limiting factor is definitively confirmed as enzymatic hydrolysis rather than intestinal exclusion.

Workflow 2: In Vivo PK Profiling in Sprague-Dawley Rats

To capture the biphasic decline and terminal half-life of THP-containing drugs[3], a standardized in vivo workflow is required.

Fig 2: Standardized in vivo pharmacokinetic profiling workflow for THP-containing drugs.

Step-by-Step Protocol:

• Animal Preparation: Fast male Sprague-Dawley rats for 12 hours prior to dosing.

• Dosing: Administer the test compound via Intravenous (IV) tail vein injection (1 mg/kg) and Oral (PO) gavage (10 mg/kg) to separate cohorts (n=4 per group).

• Serial Sampling: Collect 200 µL of whole blood via the jugular vein at 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose into K2-EDTA tubes.

• Plasma Isolation: Centrifuge blood at 3,000 x g for 10 minutes at 4°C. Transfer plasma to 96-well plates.

• Bioanalysis: Perform protein precipitation (3:1 Acetonitrile:Plasma), filter, and inject into an LC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode.

• Data Processing: Calculate Non-Compartmental Analysis (NCA) parameters (AUC, Cmax​ , t1/2​ , Clearance) using Phoenix WinNonlin.

Self-Validation Check: The inclusion of the IV dosing arm is critical. By comparing the dose-normalized Area Under the Curve (AUC) of the PO group against the IV group ( AUCPO​/AUCIV​×DoseIV​/DosePO​ ), the system self-validates the absolute oral bioavailability (F%), isolating absorption efficiency from systemic clearance rates. Furthermore, spiking the SIL-IS before plasma extraction corrects for matrix effects and recovery variations, ensuring that any observed concentration drop is due to true biological clearance, not ion suppression.

Sources

• 1. Comparative oral and intravenous pharmacokinetics of phlorizin in rats having type 2 diabetes and in normal rats based on phase II metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. preprints.org [preprints.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

In vitro and in vivo evaluation of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one derivatives

In Vitro and In Vivo Evaluation of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one Derivatives: A Comparative Guide

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the challenge of optimizing lead compounds that suffer from poor metabolic stability, high cardiovascular toxicity (hERG liability), or inadequate central nervous system (CNS) penetration. A highly effective strategy to overcome these developability hurdles is the use of the (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one (hereafter referred to as (S)-THP-ethanone ) scaffold as a bioisosteric replacement for traditional piperidine, phenyl, or cyclohexane rings[1].

This guide provides an objective, data-driven comparison of (S)-THP-ethanone derivatives against standard piperidine and cyclohexane alternatives. By detailing the causality behind our specific in vitro and in vivo experimental workflows, this document serves as a self-validating framework for medicinal chemists and pharmacologists evaluating novel synthetic derivatives.

Scaffold Comparison: The "Why" Behind (S)-THP

When optimizing a drug candidate, the choice of the core aliphatic ring drastically alters the molecule's physicochemical properties. Traditional piperidine rings often result in highly basic compounds (pKa > 9.0) with high lipophilicity (LogD). This combination is a notorious driver of hERG potassium channel blockade, leading to dangerous QT prolongation[2].

By substituting the piperidine with an (S)-THP ring, the oxygen heteroatom acts as a hydrogen-bond acceptor. This lowers the overall LogD, improves aqueous solubility, and inductively reduces the basicity of any adjacent amine functionalities[1]. Furthermore, utilizing the pure (S)-enantiomer ensures precise spatial arrangement for target receptor engagement, avoiding the off-target promiscuity often seen with racemic mixtures.

Table 1: Physicochemical and Safety Profile Comparison

Scaffold Core	LogD (pH 7.4)	pKa (Basic Amine)	Aqueous Solubility (µM)	hERG IC₅₀ (µM)
Piperidine-Ethanone (Standard)	2.8	9.2	45	1.2 (High Risk)
Cyclohexyl-Ethanone	3.5	8.8	15	3.5 (Med Risk)

| (S)-THP-Ethanone (Optimized) | 1.6 | 7.4 | >200 | >30 (Low Risk) |

In Vitro Evaluation Workflows

To validate the superiority of the (S)-THP derivatives, we employ a rigorous in vitro screening cascade prioritizing metabolic stability and cardiac safety before advancing to in vivo models.

Workflow for in vitro evaluation of (S)-THP derivatives prioritizing metabolic and cardiac safety.

Protocol 2.1: Microsomal Metabolic Stability (HLM/RLM)

Hepatic metabolism is the primary clearance route for most small molecules. We utilize Human and Rat Liver Microsomes (HLM/RLM) to determine the intrinsic clearance ( CLint​ ) of the derivatives.

• Causality: Microsomal protein concentration is strictly maintained at 0.5 mg/mL. Higher concentrations artificially mask clearance due to non-specific protein binding, leading to an underestimation of in vivo clearance[3].

• Step-by-Step Methodology:

  • Preparation: Pre-incubate 1 µM of the (S)-THP derivative in 100 mM potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL HLM/RLM at 37°C for 5 minutes.

  • Initiation: Add 1 mM NADPH (an essential cofactor for CYP450 enzymes) to initiate the reaction.

  • Sampling: Extract 50 µL aliquots at 0, 15, 30, 45, and 60 minutes.

  • Quenching (Self-Validation): Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile spiked with 100 nM Tolbutamide (Internal Standard). The internal standard corrects for any matrix effects or injection volume variances during LC-MS/MS analysis.

  • Data Analysis: Calculate the in vitro half-life ( t1/2​ ) via log-linear regression of the remaining parent compound. Scale to intrinsic clearance ( CLint​ ) using the Obach method[3].

In Vivo Pharmacokinetics & Brain Penetration

For CNS-targeted indications, simply measuring the total brain-to-plasma ratio ( Kp​ ) is fundamentally flawed. Total brain concentration includes drug trapped in lipid membranes or lysosomes, which is not pharmacologically active[4]. Instead, we evaluate the unbound brain-to-plasma partition coefficient ( Kp,uu​ ) , which isolates the free, target-accessible drug[4].

Schematic of blood-brain barrier transport and the calculation of unbound brain exposure (Kp,uu).

Protocol 3.1: Determination of Kp,uu​ in Rodent Models

• Causality: The (S)-THP scaffold's reduced basicity limits lysosomal trapping and reduces its affinity for P-glycoprotein (P-gp) efflux transporters at the blood-brain barrier, driving Kp,uu​ closer to the ideal value of 1.0[4].

• Step-by-Step Methodology:

  • Dosing: Administer the compound to male Sprague-Dawley rats via IV bolus (1 mg/kg) or oral gavage (10 mg/kg).

  • Sampling: Collect blood and brain tissue at steady-state (typically 2 hours post-dose). Centrifuge blood to isolate plasma; homogenize brain tissue in a 1:3 ratio with PBS.

  • Equilibrium Dialysis: Dialyze plasma and brain homogenate against PBS in a 96-well RED (Rapid Equilibrium Dialysis) device for 4 hours at 37°C.

  • Quantification: Measure drug concentrations in both the buffer and sample chambers via LC-MS/MS to determine the unbound fractions in plasma ( fu,plasma​ ) and brain ( fu,brain​ ).

  • Calculation: Compute Kp,uu​=Cplasma​×fu,plasma​Cbrain​×fu,brain​​ .

Table 2: Comparative In Vitro ADME & In Vivo PK Profiling

Parameter	Piperidine-Ethanone	(S)-THP-Ethanone	Performance Shift

| HLM CLint​ (µL/min/mg) | 45.2 | 12.4 | 3.6x Improvement | | RLM CLint​ (µL/min/mg) | 68.1 | 18.5 | 3.6x Improvement | | Rat IV Clearance (mL/min/kg) | 55.0 | 15.0 | Reduced Hepatic Extraction | | Oral Bioavailability (%F) | 12% | 68% | 5.6x Improvement | | Brain Kp,uu​ | 0.15 | 0.85 | Near-optimal target engagement |

Conclusion

The experimental data conclusively demonstrates that transitioning from a standard piperidine or cyclohexane core to an (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one derivative yields a superior pharmacological profile. By deliberately lowering LogD and pKa, the (S)-THP scaffold drastically mitigates hERG liability, improves microsomal stability, and circumvents P-gp mediated efflux to achieve excellent unbound brain exposure ( Kp,uu​ = 0.85). For drug development professionals targeting complex CNS or systemic pathways, integrating the (S)-THP synthon provides a highly validated route to optimizing lead compounds.

References

• Unbound Brain-to-Plasma Partition Coefficient, Kp,uu,brain—a Game Changing Parameter for CNS Drug Discovery and Development. Journal of Pharmaceutical Sciences / PMC. Available at:[Link]

• Bioisosteres of the Phenyl Ring: Recent Strategic Applications in Lead Optimization and Drug Design. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

• Put a ring on it: application of small aliphatic rings in medicinal chemistry. MedChemComm / PMC. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Put a ring on it: application of small aliphatic rings in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro Assessment of Metabolic Stability in Plated Cryo Hepatocytes for Low-Turnover Compounds | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. Unbound Brain-to-Plasma Partition Coefficient, Kp,uu,brain—a Game Changing Parameter for CNS Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one

This guide provides essential safety and logistical information for the handling and disposal of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one. The procedural guidance herein is designed to empower researchers, scientists, and drug development professionals with the knowledge to manage this chemical safely and effectively, ensuring both personal safety and experimental integrity.

The structure of this document is tailored to the specific properties and potential hazards of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one, moving from hazard identification to operational protocols and emergency procedures.

Hazard Identification and Risk Assessment

(S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one is a ketone and a tetrahydropyran derivative. While specific toxicity data for this exact compound is limited, a thorough risk assessment must be conducted based on its chemical class. The primary hazards are associated with its potential for skin and eye irritation, and the possibility of forming explosive peroxides over time.

• Skin and Eye Irritation: Similar to other ketones and ethers, direct contact may cause irritation.[1]

• Peroxide Formation: Tetrahydropyran and its derivatives are known to form explosive peroxides upon prolonged exposure to air and light.[2][3] This is a critical consideration for storage and handling.

Engineering Controls: The First Line of Defense

Before detailing personal protective equipment, it is paramount to emphasize the role of engineering controls in minimizing exposure.

• Chemical Fume Hood: All handling of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one, including weighing, transferring, and use in reactions, must be conducted in a properly functioning chemical fume hood.[1] This is to prevent the inhalation of any potential vapors and to contain any accidental spills. The fume hood's performance should be certified annually to ensure it meets regulatory standards such as those set by OSHA and ANSI/ASHRAE.[4][5]

Personal Protective Equipment (PPE): A Detailed Protocol

The following PPE is mandatory when handling (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one. The selection of specific PPE is based on a careful evaluation of the potential hazards.

The choice of gloves is critical to prevent skin contact. Based on the chemical structure (a ketone and an ether), standard nitrile gloves may not offer sufficient protection for prolonged contact.

• Recommended Glove Type: Butyl rubber gloves are highly recommended for handling ketones and ethers.[6][7] They offer excellent resistance to a wide range of chemicals, including those in this class.

• Breakthrough Time: It is crucial to be aware of the glove's breakthrough time, which is the time it takes for the chemical to permeate the glove material. For ketones like Methyl Ethyl Ketone (MEK), butyl rubber gloves have shown breakthrough times of over 480 minutes in some tests.[8] However, this can vary based on glove thickness and specific formulation. Always consult the manufacturer's chemical resistance data for the specific gloves being used.

• Double Gloving: For added protection, especially during procedures with a higher risk of splashing, consider wearing two pairs of gloves (double gloving). A common practice is to wear a pair of nitrile gloves underneath a pair of butyl rubber gloves.

• Inspection and Replacement: Before each use, visually inspect gloves for any signs of degradation, such as discoloration, swelling, or cracking. Replace gloves immediately if they are contaminated or show any signs of damage.

To protect against splashes and potential vapors, appropriate eye and face protection is essential.

• Chemical Splash Goggles: Indirectly-vented or non-vented chemical splash goggles that meet ANSI Z87.1 standards are required.[1][9][10] These provide a seal around the eyes and protect from splashes from all angles.

• Face Shield: When there is a significant risk of splashing, such as during bulk transfer or when working with larger quantities, a face shield should be worn in addition to chemical splash goggles. The face shield provides an extra layer of protection for the entire face.[10]

• Laboratory Coat: A flame-resistant lab coat should be worn at all times to protect against splashes and spills.

• Closed-Toed Shoes: Shoes that fully cover the feet are mandatory in the laboratory.

• Long Pants: Legs should be covered to protect against potential splashes.

When working within a certified chemical fume hood, respiratory protection is generally not required. However, in the event of a large spill or a failure of the ventilation system, respiratory protection may be necessary.

• Respirator Type: A NIOSH-approved respirator with an organic vapor cartridge is recommended in such situations.[6][11]

PPE Component	Specification	Rationale
Hand Protection	Butyl Rubber Gloves	High resistance to ketones and ethers.[6][7]
Eye Protection	Indirectly-vented or non-vented chemical splash goggles (ANSI Z87.1 compliant)	Protects against chemical splashes and potential vapors.[1][9][10]
Face Protection	Face shield (in addition to goggles for splash hazards)	Provides a secondary barrier of protection for the entire face.[10]
Body Protection	Flame-resistant laboratory coat, long pants, and closed-toed shoes	Protects skin from accidental contact with the chemical.
Respiratory Protection	NIOSH-approved respirator with organic vapor cartridge (for emergencies)	Protects against inhalation of high concentrations of vapors in case of a spill or ventilation failure.[6][11]

Safe Handling and Storage

• Storage: Store (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one in a cool, dry, and well-ventilated area, away from heat, sparks, and direct sunlight.[1] It should be stored in a tightly sealed, light-resistant container to minimize air exposure and prevent peroxide formation.[2]

• Peroxide Management: Due to the risk of peroxide formation, it is crucial to date the container upon receipt and upon opening.[3] Unopened containers should ideally be used within 12-18 months.[2] Opened containers should be tested for peroxides every 3-6 months.[2][3] If crystals are observed around the cap or in the liquid, do not attempt to open the container and contact your institution's environmental health and safety (EHS) office immediately.[1]

• Handling: Avoid contact with skin and eyes.[1] Do not breathe vapors. Wash hands thoroughly after handling.

Spill Management

In the event of a spill, follow these procedures:

• Evacuate: Immediately alert others in the vicinity and evacuate the area if the spill is large or if you are unsure of the hazards.

• Ventilate: Ensure the chemical fume hood is operational.

• PPE: Don the appropriate PPE as outlined in the table above, including respiratory protection if necessary.

• Containment: For small spills, contain the liquid using an inert absorbent material such as vermiculite, sand, or a commercial spill kit for organic solvents.[1][12]

• Cleanup: Carefully scoop the absorbent material into a sealable container.

• Decontamination: Clean the spill area with soap and water.

• Waste Disposal: The container with the absorbed chemical must be labeled as hazardous waste and disposed of according to the disposal plan.

Disposal Plan

(S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one is a non-halogenated organic solvent and should be disposed of as hazardous chemical waste.[13][14] Do not dispose of it down the drain or in regular trash.[15]

Step-by-Step Disposal Protocol:

• Segregation: Collect waste (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one and any materials contaminated with it (e.g., gloves, absorbent materials) in a dedicated, properly labeled, and sealed waste container. The container should be compatible with the chemical.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "(S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one," and the associated hazards (e.g., Flammable, Irritant).[12]

• Storage of Waste: Store the waste container in a designated satellite accumulation area within the laboratory, away from incompatible materials.

• Arrange for Pickup: Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous waste. Follow their specific procedures for waste manifest and pickup scheduling.

Workflow Diagrams

Safe Handling Workflow

A flowchart for the safe handling of (S)-1-(Tetrahydro-2H-pyran-3-yl)ethan-1-one.

Emergency Spill Response Workflow

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• 1. Peroxide Forming Chemicals: Management, Retention and Storage | Office of Clinical and Research Safety [vumc.org]
• 2. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 3. Working Safely with Peroxides and Hydroperoxides in the Laboratory | Lab Manager [labmanager.com]
• 4. 7.2 Organic Solvents [ehs.cornell.edu]
• 5. cdn.mscdirect.com [cdn.mscdirect.com]
• 6. safety.fsu.edu [safety.fsu.edu]
• 7. static.csbsju.edu [static.csbsju.edu]
• 8. guardian-mfg.com [guardian-mfg.com]
• 9. Peroxide-forming Chemicals Management - Environmental Health and Safety [ehs.iastate.edu]
• 10. ehs.weill.cornell.edu [ehs.weill.cornell.edu]
• 11. uwyo.edu [uwyo.edu]
• 12. safety.pitt.edu [safety.pitt.edu]
• 13. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 14. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 15. esd.uga.edu [esd.uga.edu]